[(2,5-Dimethylphenyl)methyl](2-methoxyethyl)amine

Core Science & Biosynthesis

The Pharmacophore Frontier: Bioactive Potential of N-Substituted 2,5-Dimethylbenzylamines

The following is an in-depth technical guide on the bioactive potential of N-substituted 2,5-dimethylbenzylamines.

[1][2]

Executive Summary

The N-substituted 2,5-dimethylbenzylamine scaffold represents a distinct and versatile pharmacophore in medicinal chemistry.[1] Often overshadowed by its 2,5-dimethoxy analogues (notably the 25x-NBOMe series of potent 5-HT2A agonists), the 2,5-dimethyl variants offer a unique lipophilic profile with divergent bioactivities.

This guide analyzes the three primary bioactive vectors of this scaffold:

• Antimicrobial Quaternary Ammonium Compounds (QACs): Membrane-disrupting cationic surfactants.[1][2]

• CNS Receptor Modulators: Lipophilic ligands for 5-HT and Muscarinic M1 receptors.[1]

• Anticancer Kinase Inhibitors: S-alkylated pyrimidine derivatives targeting CDK/GSK-3.[1][3]

Part 1: The Antimicrobial Vector (Novel QACs)

Mechanism of Action

N-substituted 2,5-dimethylbenzylamines, particularly when quaternized, function as potent cationic surfactants. Unlike simple benzalkonium chlorides, the 2,5-dimethyl substitution on the aromatic ring increases the lipophilicity (logP) of the head group, enhancing its ability to penetrate the lipid bilayer of Gram-positive and Gram-negative bacteria.

Mechanism:

• Adsorption: The cationic nitrogen binds electrostatically to the negatively charged bacterial cell wall.[1]

• Penetration: The 2,5-dimethylbenzyl tail inserts into the hydrophobic core of the membrane.[1]

• Disruption: Loss of membrane integrity leads to leakage of intracellular constituents and cell death.[1]

Key Data: 2-(Alkyloxy)-N-(2,5-dimethylbenzyl) Derivatives

Recent studies have synthesized a series of 2-(alkyloxy)-N-(2,5-dimethylbenzyl)-N,N-dimethyl-2-oxoethanammonium chlorides .[1][2] These compounds incorporate a cleavable ester linkage ("soft drug" approach) to reduce environmental persistence while maintaining potency.

Bioactivity Profile (Representative Data):

Compound Class	Substitution (R)	Target Organism	Activity Metric	Value	Reference
QAC Series A	C10-Alkyl ester	S. aureus	Inhibition Zone	35 mm	[1]
QAC Series A	C12-Alkyl ester	E. coli	MIC	> Furazolidone	[1]
Thiazole Hybrid	2,5-dimethylphenyl	S. aureus (MRSA)	MIC	1–2 µg/mL	[2]

Critical Insight: While the MIC values for some 2,5-dimethylbenzyl QACs are higher than standard antibiotics like furazolidone, their broad-spectrum activity and surfactant properties make them ideal candidates for topical disinfectants where membrane disruption prevents resistance development.[2]

Part 2: The CNS & Receptor Ligand Vector[2]

5-HT2A and Muscarinic M1 Modulation

The 2,5-dimethylbenzyl moiety appears frequently in patent literature as a "tuning" substituent for G-protein coupled receptors (GPCRs).[1]

• 5-HT2A/2C Receptors: Unlike the 2,5-dimethoxybenzyl group (which acts as a hydrogen bond acceptor via the methoxy oxygens), the 2,5-dimethyl group acts purely through steric bulk and hydrophobic interaction . This often modulates the ligand from a full agonist (hallucinogenic) to a partial agonist or antagonist, useful for antipsychotic drug design.

• Muscarinic M1 Receptors: A 2-(2,5-dimethylbenzyl)-pyrazolone scaffold has been identified as a Positive Allosteric Modulator (PAM) for the M1 receptor, a target for cognitive enhancement in Alzheimer's disease [3].

Comparative SAR: Dimethyl vs. Dimethoxy

The substitution pattern is critical for receptor affinity.[1]

• 2,5-Dimethoxy (NBOMe): High affinity 5-HT2A agonist.[1] The oxygen atoms participate in electrostatic anchoring.[1]

• 2,5-Dimethyl: Lower polarity, higher lipophilicity. Often leads to selectivity shifts.[1] For example, in gamma-carboline derivatives, the 2,5-dimethylbenzyl group is used to fine-tune the dopamine D2 vs. 5-HT2A ratio [4].

Part 3: Experimental Protocols

Synthesis of N-Substituted 2,5-Dimethylbenzylamines

Method A: Reductive Amination (Preferred for Secondary Amines) This method avoids over-alkylation and is suitable for creating the core scaffold.[1]

Reagents:

• 2,5-Dimethylbenzaldehyde[4]

• Primary Amine (R-NH2)[1]

• Reducing Agent: Sodium Triacetoxyborohydride (STAB) or NaBH4

• Solvent: Dichloromethane (DCM) or Methanol[1]

Protocol:

• Imine Formation: Dissolve 2,5-dimethylbenzaldehyde (1.0 eq) and the amine (1.0 eq) in DCM. Add MgSO4 (anhydrous) to absorb water and drive equilibrium.[1] Stir at Room Temperature (RT) for 2–4 hours.

• Reduction: Cool to 0°C. Add STAB (1.5 eq) portion-wise.

• Quench: Stir overnight at RT. Quench with sat. NaHCO3.

• Extraction: Extract with DCM (3x). Wash organic layer with brine, dry over Na2SO4.

• Purification: Flash column chromatography (Hexane/Ethyl Acetate).

Synthesis of Quaternary Ammonium Chlorides (QACs)

Method B: Menschutkin Reaction (Alkylation) Used to convert the tertiary amine into the bioactive quaternary salt.[1]

Protocol:

• Reactants: Dissolve N,N-dimethyl-N-(2,5-dimethylbenzyl)amine (1.0 eq) in dry acetone.

• Alkylation: Add Alkyl Chloroacetate (1.1 eq) dropwise.[1]

• Reflux: Heat to reflux (56°C) for 6–12 hours. The product often precipitates out.[1]

• Isolation: Filter the white precipitate. Wash with cold ether to remove unreacted starting material.[1]

• Validation: Check purity via 1H-NMR (look for the shift in the N-methyl protons).

Part 4: Visualization of Bioactive Pathways[2]

The following diagram illustrates the divergent bioactive pathways accessible from the 2,5-dimethylbenzylamine core.

Caption: Divergent synthesis pathways converting the 2,5-dimethylbenzylamine core into antimicrobial, anticancer, and CNS-active agents.

Part 5: References

• Dashyan, S. et al. (2025).[5] Synthesis and Antibacterial Evaluation of 2-(Alkyloxy)-N-(2,5-Dimethylbenzyl)-N,N-Dimethyl-2-Oxoethanammonium Chlorides. Georgian Medical News.

• Mao, Z. et al. (2023).[6] Synthesis and Development of N-2,5-Dimethylphenylthioureido Acid Derivatives as Scaffolds for New Antimicrobial Candidates. Molecules.

• Bridges, T.M. et al. (2016). Discovery and SAR of Muscarinic Receptor Subtype 1 (M1) Allosteric Activators. Bioorganic & Medicinal Chemistry Letters.

• Intra-Cellular Therapies, Inc. (2004). Substituted Heterocycle Fused Gamma-Carbolines. US Patent 20040220178A1.[1]

• Attri, P. et al. (2025). 2,5-Dimethylbenzyl 2-{(4,6-diaminopyrimidin-2-yl)thio}acetate. Molbank.[1]

Sources

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• 2. SYNTHESIS AND ANTIBACTERIAL EVALUATION OF 2-(ALKYLOXY)-N-(2,5-DIMETHYLBENZYL)-N,N-DIMETHYL-2-OXOETHANAMMONIUM CHLORIDES - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. US20040092502A1 - Substituted pyrroloquinolines and pyridoquinolines as serotonin agonists and antagonists - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Strategic Deployment of Secondary Amine Fragments in Kinase Inhibitor Design

From Hinge Binding to Solubility Tuning: An Advanced Technical Guide

Executive Summary

In the high-stakes arena of kinase inhibitor discovery, secondary amine fragments occupy a privileged chemical space. Unlike primary amines (often too polar or metabolically labile) or tertiary amines (sterically encumbered and lacking hydrogen bond donor capacity), secondary amines offer a "Goldilocks" balance of physicochemical properties. They serve two distinct but critical roles: acting as high-fidelity hinge binders that mimic the adenine ring of ATP, and functioning as solubilizing tails that extend into the solvent front to modulate pharmacokinetics (PK).

This guide dissects the structural and synthetic utility of secondary amine fragments, providing a roadmap for their integration into Fragment-Based Drug Discovery (FBDD) campaigns.

The Structural Rationale: Hinge Binding Mechanics

The ATP-binding pocket of a kinase is defined by the "hinge region," a flexible segment connecting the N- and C-terminal lobes. This region presents a specific hydrogen bond (H-bond) donor/acceptor pattern (typically Backbone-NH and Backbone-CO) that natural substrates and inhibitors must complement.

The Donor-Acceptor Advantage

Secondary amines (

) are uniquely suited for this environment because they can simultaneously act as:

• H-bond Donors: The N-H proton interacts with the backbone carbonyl of residues (typically Gatekeeper+1 or Gatekeeper+3).

• H-bond Acceptors: The nitrogen lone pair interacts with the backbone amide NH.

Why not Primary or Tertiary?

• Primary Amines (

  ): While excellent donors, they often incur a high desolvation penalty upon binding. Their high polarity can also limit membrane permeability.

• Tertiary Amines (

  ): They lack the H-bond donor capability required for the canonical "dual H-bond" hinge interaction and often suffer from steric clashes with the narrow hinge cleft.

The "Goldilocks" Zone of Basicity

The pKa of the secondary amine is a critical design parameter.

• Hinge Binders: typically require reduced basicity (pKa < 6-7) to ensure the nitrogen lone pair is available for H-bonding and not protonated at physiological pH. Heterocyclic secondary amines (e.g., indazoles, 7-azaindoles) are ideal here.

• Solvent Tails: require higher basicity (pKa 8-10) to ensure protonation, which drives solubility and lysosomal trapping. Piperidines and piperazines are the standards here.

Visualization: The Dual-Role Model

The following diagram illustrates the two distinct spatial roles of secondary amines within the kinase pocket.

Figure 1: The dual utility of secondary amines. Note the distinct pKa requirements for the Hinge Binder (neutral state favored for binding) vs. the Solvent Tail (protonated state favored for solubility).

Fragment Library Design & Screening

When constructing a fragment library for kinase targets, specific filters should be applied to maximize the "hit rate" of secondary amine fragments.

Library Composition Strategy

A high-quality kinase fragment library should contain 500–2,000 compounds with the following characteristics:

• Molecular Weight: 120–250 Da.

• Motifs: High prevalence of aminopyridines, aminopyrimidines, indazoles, benzimidazoles, and 7-azaindoles.

• Vectors: Fragments should have "growth vectors" (usually halides or synthetic handles) positioned to allow extension into the ribose pocket or solvent front.

Screening Protocols

Surface Plasmon Resonance (SPR) is the gold standard for screening these fragments due to their low affinity (high

to range).

Protocol: SPR Fragment Screening

• Immobilization: Biotinylate the kinase domain and capture on a Streptavidin (SA) sensor chip to a density of ~2000-4000 RU.

• Solvent Correction: Run DMSO calibration (typically 1% to 5%) to correct for bulk refractive index changes.

• Injection: Inject fragments at a high concentration (e.g., 50-200

  ) for 30-60 seconds.

• Analysis: Identify "square wave" binders (fast on/fast off). Discard sticky compounds with slow dissociation.

• Validation: Re-test hits in a dose-response format to determine

  and Ligand Efficiency (LE).

Synthetic Methodologies for Fragment Elaboration

Once a secondary amine fragment hit is identified, rapid chemical elaboration is required. Two primary pathways dominate the medicinal chemistry landscape for these motifs.

Buchwald-Hartwig Amination

The most robust method for installing secondary amines onto aryl halide scaffolds.

• Scope: Coupling of aryl halides/triflates with primary amines to form secondary aryl amines.

• Catalyst Systems: Pd2(dba)3 with ligands like Xantphos or BrettPhos are preferred for difficult substrates.

• Strategic Note: This reaction is crucial for attaching the "Solvent Tail" (e.g., a piperazine) to the inhibitor core.

Nucleophilic Aromatic Substitution ( )

Ideal for electron-deficient heteroaromatic cores (common in kinase scaffolds like chloropyrimidines).

• Conditions: Heat, base (DIPEA/TEA), and a polar solvent (DMF/NMP/DMSO).

• Advantage: No transition metal required; easier purification.

• Application: Often used to install the hinge-binding amine onto the core scaffold.

Case Studies: Success via Secondary Amines

Vemurafenib (Zelboraf) – The FBDD Pioneer

Vemurafenib represents the archetypal success of growing a secondary amine fragment into a blockbuster drug.

• Starting Fragment: A 7-azaindole derivative. The secondary amine (NH) of the indole ring provided the critical hinge interaction.

• Optimization: Structure-guided growth allowed the addition of a difluorophenyl group to fill the hydrophobic pocket, significantly boosting potency while maintaining the hinge anchor.

• Outcome: First FDA-approved drug derived from a dedicated FBDD campaign [1, 2].[1]

Crizotinib (Xalkori) – The Solubility Tail

While the hinge binder of Crizotinib is an aminopyridine, the molecule features a prominent piperidine ring (a cyclic secondary amine) extending into the solvent front.

• Role: This secondary amine is basic (pKa ~10). At physiological pH, it is protonated, providing the necessary aqueous solubility for oral bioavailability.

• Interaction: The piperidine also makes water-mediated contacts with the protein surface, improving selectivity [3, 4].

Palbociclib (Ibrance)

Targeting CDK4/6, Palbociclib utilizes a piperazine moiety.

• Mechanism: The secondary amine in the piperazine ring serves as a solubilizing group and a handle for metabolic stability. Its specific steric profile prevents binding to off-target kinases with tighter solvent channels [5].

Optimization Workflow: From Hit to Lead

The following Graphviz diagram outlines the logical flow of optimizing a secondary amine fragment.

Figure 2: Iterative optimization cycle for secondary amine fragments.

Data Summary: Physicochemical Impact

The table below summarizes how modulating the secondary amine environment affects kinase inhibitor properties.

Modification	Effect on pKa	Impact on Solubility	Impact on Permeability	Strategic Use
N-Methylation	Slight Increase	Neutral/Slight Decrease	Increased (removes H-bond donor)	Improving permeability if donor is not needed.
Adjacent Fluorine	Decrease (-1 to -2 units)	Decreased (less protonated)	Increased (less ionized)	Reducing hERG liability; improving membrane crossing.
Cyclization (Linear -> Cyclic)	Variable	Increased (rigidification)	Variable	Improving metabolic stability (reducing N-dealkylation).
Beta-Oxygenation (Morpholine)	Decrease (~2 units)	Variable	Increased	Tuning basicity to avoid lysosomal trapping.

References

• Tsai, J. et al. (2008). Discovery of a selective inhibitor of oncogenic B-Raf kinase with potent antimelanoma activity. Proceedings of the National Academy of Sciences, 105(8), 3041–3046. Link

• Cui, J.J. et al. (2011). Structure Based Drug Design of Crizotinib (PF-02341066), a Potent and Selective Dual Inhibitor of Mesenchymal-Epithelial Transition Factor (c-MET) Kinase and Anaplastic Lymphoma Kinase (ALK).[5] Journal of Medicinal Chemistry, 54(18), 6342–6363. Link

• BioSolveIT. (2024). Hinge Binder Collection For Kinase Inhibitor Design. BioSolveIT Blog. Link

• Chen, P. et al. (2016). Spectrum and Degree of Kinase Inhibition by CDK4/6 Inhibitors Palbociclib and Ribociclib.[6] Molecular Cancer Therapeutics, 15(10), 2273-2281.[6] Link

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• 5. Structure Based Drug Design of Crizotinib (PF-02341066), a Potent and Selective Dual Inhibitor of Mesenchymal-Epithelial Transition Factor (c-MET) Kinase and Anaplastic Lymphoma Kinase (ALK) (Journal Article) | OSTI.GOV [osti.gov]
• 6. rcsb.org [rcsb.org]

Introduction: The Dimethylbenzylamine Scaffold - A Privileged Starting Point in Medicinal Chemistry

An In-depth Technical Guide to the Structure-Activity Relationship (SAR) of Dimethylbenzylamine Analogs

N,N-Dimethylbenzylamine (DMBA) is an organic compound featuring a benzyl group attached to a dimethylamino moiety. While it serves as a versatile catalyst in polymer chemistry and a building block in organic synthesis, its true value in the pharmaceutical sciences lies in its role as a "privileged scaffold".[1][2] The DMBA core is present in a wide array of biologically active molecules, demonstrating a remarkable ability to interact with diverse biological targets.[2][3] These targets range from enzymes like acetylcholinesterase (AChE), implicated in Alzheimer's disease, to monoamine transporters that regulate neurotransmitter levels, and even pathways critical for cancer cell survival.[4][5][6]

Understanding the Structure-Activity Relationship (SAR) of this scaffold is paramount for drug discovery.[7] SAR studies systematically modify a lead compound's structure to map how each chemical change—be it adding, removing, or altering a functional group—impacts its biological activity.[7][8] This iterative process of synthesis and biological testing allows medicinal chemists to rationally design analogs with enhanced potency, improved selectivity, and favorable pharmacokinetic properties. This guide provides a detailed exploration of the SAR of dimethylbenzylamine analogs, synthesizing data from various therapeutic areas to offer field-proven insights for researchers and drug development professionals.

Deconstructing the Scaffold: Key Regions for SAR Modification

The pharmacological profile of a dimethylbenzylamine analog is determined by the interplay of three primary structural regions: the aromatic benzyl ring, the methylene linker, and the dimethylamino group. Each region presents unique opportunities for modification to fine-tune the molecule's interaction with its biological target.

The Aromatic Benzyl Ring: The Recognition Element

The benzyl ring is often the primary recognition element, engaging in crucial interactions such as π-π stacking, hydrophobic contacts, and hydrogen bonding within the target's binding site. The nature, position, and number of substituents on this ring dramatically influence binding affinity and selectivity.

• Positional Isomerism (Ortho, Meta, Para): The location of a substituent is critical. For instance, in a series of benzamide and picolinamide derivatives designed as AChE inhibitors, a para-substituted dimethylamine side chain resulted in more potent inhibition and higher selectivity for AChE over butyrylcholinesterase (BChE).[5][9] Conversely, for BChE inhibition, the activity trend was reversed, with ortho-substituted analogs showing the highest potency.[5] This highlights how different positional isomers can exploit unique sub-pockets within related but distinct enzyme active sites.

• Electronic Effects (Electron-Donating vs. Electron-Withdrawing Groups): The electronic nature of the substituents can modulate the electron density of the aromatic ring, affecting its binding characteristics. In the development of antimalarial benzamides that inhibit hemozoin formation, analogs with an electron-deficient aromatic ring were found to be active.[10] This suggests that such groups enhance the π-π stacking interactions with the heme target.[10]

• Steric and Hydrophobic Factors: The size and lipophilicity of substituents are also key. In developing inhibitors for the enzyme 17β-Hydroxysteroid Dehydrogenase Type 3, modifications around a hydrophobic headgroup attached to the benzylamine core were explored.[11] While a specific diphenyl ether headgroup showed good activity, adding further bulky or fluoro-substituents diminished it, indicating a finely tuned steric and electronic requirement in the binding pocket.[11]

The Dimethylamino Group: The Anchor and Modulator of Physicochemical Properties

The tertiary dimethylamino group is fundamental to the scaffold's activity. Its basicity (pKa-dependent) allows it to exist in a protonated, cationic state at physiological pH. This positive charge is often essential for forming strong ionic interactions or salt bridges with anionic residues (e.g., aspartate, glutamate) in a target's active site.

• Basicity and Protonation: The nitrogen's lone pair of electrons makes the molecule a good nucleophile and a base. This basicity is crucial for its interaction with many biological targets, including neurotransmitter receptors.

• Structural Rigidity: In studies on monoamine transporter inhibitors, constraining the flexible benzylamine structure into a more rigid bicyclic system, such as a 1,4-diazabicyclo[3.3.1]nonane derivative, helped elucidate the bioactive conformation.[4] This rigidification led to compounds with high affinity and selectivity for the dopamine transporter (DAT), demonstrating that while the core amine is essential, its spatial presentation is equally critical.[4]

• Improving Pharmacokinetics: The dimethylamino group's ability to form salts can significantly enhance water solubility and bioavailability, which are crucial for drug development.[3]

The Methylene (-CH2-) Linker: The Spacer and Stereochemical Controller

The single methylene carbon that connects the benzyl ring to the nitrogen atom provides a degree of rotational flexibility. Modifying this linker can alter the distance and geometric orientation between the aromatic ring and the basic nitrogen, which can be a decisive factor for optimal target engagement. Introducing substituents on this carbon can also create a chiral center, allowing for the exploration of stereospecific interactions. For example, in a series of potent DAT inhibitors, the (S,S) isomer consistently showed the highest activity, indicating a specific stereochemical requirement for maximum interaction with the transporter.[4]

Visualizing the SAR Strategy

The logical relationship for modifying the dimethylbenzylamine scaffold can be visualized to guide synthetic efforts.

Caption: Core SAR logic for dimethylbenzylamine analogs.

Quantitative SAR: A Case Study on Acetylcholinesterase Inhibitors

The principles of SAR are best illustrated with quantitative data. The following table summarizes the inhibitory activity of a series of benzamide and picolinamide derivatives containing a dimethylamine side chain against AChE and BChE.[5][9] This data clearly demonstrates the impact of substituent positioning on activity and selectivity.

Compound ID	Core Structure	Dimethylamine Position	AChE IC₅₀ (µM)	BChE IC₅₀ (µM)	Selectivity Ratio (BChE/AChE)
4a	Benzamide	Ortho	10.95 ± 0.45	1.64 ± 0.11	0.15
4b	Benzamide	Meta	7.82 ± 0.33	11.23 ± 0.51	1.44
4c	Benzamide	Para	4.41 ± 0.21	157.30 ± 7.28	35.67
7a	Picolinamide	Para	2.49 ± 0.19	247.51 ± 9.33	99.40
Rivastigmine	Reference Drug	-	10.54 ± 0.26	3.12 ± 0.15	0.30

Data sourced from Gao et al. (2018).[5][9]

Analysis of the Data:

• Positional Effect: Moving the dimethylamine group from the ortho to the para position on the benzamide core (4a → 4c) increases AChE inhibitory activity more than twofold and dramatically boosts selectivity by over 230-fold.[5]

• Scaffold Hopping: Changing the core from a benzamide (4c) to a picolinamide (7a) while keeping the optimal para substitution further enhances AChE inhibition.[5]

• Superiority to Reference: Compound 7a is not only the most potent AChE inhibitor in the series but also demonstrates significantly higher selectivity for AChE over BChE compared to the established drug Rivastigmine.[5]

Experimental Protocols: From Synthesis to Biological Evaluation

The rational design of novel analogs relies on robust and reproducible experimental workflows for both chemical synthesis and biological testing.

Protocol 1: General Synthesis of Dimethylbenzylamine Analogs via Reductive Amination

Reductive amination is a highly effective method for synthesizing substituted N,N-dimethylbenzylamines from the corresponding benzaldehydes.[12]

Objective: To synthesize a target N,N-dimethylbenzylamine analog from a substituted benzaldehyde and dimethylamine.

Materials:

• Substituted benzaldehyde

• Dimethylamine (e.g., 40% solution in water or as hydrochloride salt)

• Reducing agent (e.g., Sodium triacetoxyborohydride (STAB), Sodium cyanoborohydride)

• Solvent (e.g., Dichloromethane (DCM), 1,2-Dichloroethane (DCE))

• Acetic acid (catalyst)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware and magnetic stirrer

Step-by-Step Methodology:

• Reaction Setup: To a round-bottom flask charged with a magnetic stir bar, add the substituted benzaldehyde (1.0 eq) and dissolve it in the chosen solvent (e.g., DCM).

• Imine Formation: Add dimethylamine (1.2-1.5 eq) to the solution, followed by a catalytic amount of acetic acid (0.1 eq). Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the intermediate iminium ion.

• Reduction: Add the reducing agent (e.g., STAB, 1.5 eq) portion-wise to the mixture. Causality Note: STAB is a mild and selective reducing agent, well-suited for this reaction as it does not readily reduce the starting aldehyde. The reaction is typically monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction by slowly adding saturated sodium bicarbonate solution to neutralize the acid and decompose any remaining reducing agent.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the final N,N-dimethylbenzylamine analog. The structure and purity should be confirmed using ¹H NMR, ¹³C NMR, and Mass Spectrometry.[13]

Caption: Workflow for AChE inhibition assay.

Conclusion and Future Outlook

The N,N-dimethylbenzylamine scaffold is a testament to the power of privileged structures in drug discovery. Its inherent simplicity belies a sophisticated capacity for molecular recognition across a wide spectrum of biological targets. The structure-activity relationships explored herein demonstrate that rational, data-driven modifications to its aromatic, amine, and linker regions can yield potent and selective modulators of biological function. Key takeaways for researchers include the critical importance of substituent positioning on the aromatic ring for achieving selectivity and the profound influence of stereochemistry and conformational rigidity on binding affinity.

Future research will likely leverage advanced computational tools, such as quantitative structure-activity relationship (QSAR) modeling and molecular docking, to further refine the design of next-generation analogs. [8][14]As our understanding of disease biology deepens, the versatility of the dimethylbenzylamine scaffold will continue to provide a robust and adaptable starting point for developing novel therapeutics to address unmet medical needs.

References

• Meltz, M., et al. (2004). Further Structurally Constrained Analogues of cis-(6-Benzhydrylpiperidin-3-yl)benzylamine with Elucidation of Bioactive Conformation: Discovery of 1,4-Diazabicyclo[3.3.1]nonane Derivatives and Evaluation of Their Biological Properties for the Monoamine Transporters. Journal of Medicinal Chemistry. Available at: [Link]

• Gao, X., et al. (2018). Structure–activity relationship investigation of benzamide and picolinamide derivatives containing dimethylamine side chain as acetylcholinesterase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• Ataman Kimya. N,N-DIMETHYLBENZYLAMINE. Available at: [Link]

• Mahmud, T., et al. (2018). Synthesis and structural aspects of 2-chloro-N N-dimethylbenzylamine and its complexes with Mo(CO)6 and W(CO)6. ResearchGate. Available at: [Link]

• Khan, S. A., et al. (2024). FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. ResearchGate. Available at: [Link]

• Gao, X., et al. (2018). (PDF) Structure–activity relationship investigation of benzamide and picolinamide derivatives containing dimethylamine side chain as acetylcholinesterase inhibitors. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of N,N‐dimethylbenzylamine over a series of catalysts with... Available at: [Link]

• Pors, K., et al. (2021). Substituted Aryl Benzylamines as Potent and Selective Inhibitors of 17β-Hydroxysteroid Dehydrogenase Type 3. MDPI. Available at: [Link]

• Kim, M., et al. (2025). Synthesis of Tertiary N,N-Dimethylbenzylamine Via Reductive Amination of Benzaldehyde with N,N-Dimethylformamide Over Sno2 Catalyst. ACS Omega. Available at: [Link]

• ResearchGate. (n.d.). Piperidyl benzamides SAR: bicyclic amine modifications. Available at: [Link]

• Khan, S. A., et al. (2024). FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. PMC. Available at: [Link]

• Al-Suwaidan, I. A., et al. (2016). Synthesis and structure–activity relationship of N4-benzylamine-N2-isopropyl-quinazoline-2,4-diamines derivatives as potential antibacterial agents. RSC Publishing. Available at: [Link]

• Putra, G. S., et al. (2023). QSAR study of benzylidene hydrazine benzamides derivatives with in vitro anticancer activity against human lung cancer cell line A459. Universitas Airlangga. Available at: [Link]

• De, A. U., et al. (2016). SAR and QSAR in Drug Discovery and Chemical Design—Some Examples. Springer. Available at: [Link]

• Jo, H., et al. (2012). Structure-activity relationship of 2,2-dimethyl-2H-chromene based arylsulfonamide analogs of 3,4-dimethoxy-N-[(2,2-dimethyl-2H-chromen-6-yl)methyl]-N-phenylbenzenesulfonamide, a novel small molecule hypoxia inducible factor-1 (HIF-1) pathway inhibitor and anti-cancer agent. PubMed. Available at: [Link]

• Indian Journal of Pharmaceutical Chemistry and Analytical Techniques. (2025). The Role of Structure-Activity Relationship (SAR) In Drug Discovery. Available at: [Link]

• Khan, S. A., et al. (2024). FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. RSC Publishing. Available at: [Link]

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• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. papers.ssrn.com [papers.ssrn.com]
• 13. researchgate.net [researchgate.net]
• 14. scholar.unair.ac.id [scholar.unair.ac.id]

Protocols & Analytical Methods

Synthesis of (2,5-Dimethylphenyl)methylamine via reductive amination

Application Note: High-Fidelity Synthesis of (2,5-Dimethylphenyl)methylamine via Borch Reductive Amination

Executive Summary

This application note details the robust synthesis of (2,5-dimethylphenyl)methylamine (CAS: 89-54-3) from 2,5-dimethylbenzaldehyde. While catalytic hydrogenation is common in industrial settings, this guide focuses on the Borch reductive amination using sodium cyanoborohydride (

) and ammonium acetate. This method is preferred for bench-scale optimization (1g – 50g) due to its high chemoselectivity and operational simplicity.

Key Advantage: The protocol utilizes a high molar excess of ammonium acetate to kinetically favor mono-alkylation, suppressing the formation of the common secondary amine impurity, bis(2,5-dimethylbenzyl)amine.

Retrosynthetic Analysis & Strategy

The target molecule is a primary benzylic amine. The strategic disconnection is at the C–N bond, utilizing a reductive amination pathway.

Reaction Scheme:

Mechanistic Pathway (Graphviz Visualization): The following diagram illustrates the competitive pathway between the desired primary amine and the undesired secondary amine dimer.

Caption: Mechanistic flow of Borch reductive amination. High ammonia concentration is critical to prevent the Product from reacting with residual Aldehyde to form the Dimer.

Experimental Protocol

Reagents & Stoichiometry

Note: Stoichiometry is calculated relative to the aldehyde.

Reagent	MW ( g/mol )	Equiv.[1][2][3][4][5]	Role
2,5-Dimethylbenzaldehyde	134.18	1.0	Limiting Reagent
Ammonium Acetate	77.08	10.0 - 15.0	Nitrogen Source / Buffer
Sodium Cyanoborohydride	62.84	1.5	Reducing Agent
Methanol (Anhydrous)	32.04	0.2 M	Solvent
Glacial Acetic Acid	60.05	Catalytic	pH Adjuster (Optional)

Step-by-Step Methodology

Step 1: Imine Formation (Pre-equilibrium)

• Equip a dry round-bottom flask with a magnetic stir bar and a nitrogen inlet.

• Charge the flask with 2,5-Dimethylbenzaldehyde (1.0 equiv) and Methanol (concentration ~0.2 M).

• Add Ammonium Acetate (10.0 equiv) in a single portion.

  • Technical Insight: The large excess of ammonium acetate serves two purposes: it drives the equilibrium toward the imine (Le Chatelier’s principle) and buffers the solution to pH ~6, the optimal window for imine formation without rapidly hydrolyzing the borohydride [1].

• Stir at room temperature for 30–60 minutes.

  • Checkpoint: The solution may turn slightly yellow or hazy as the imine forms.

Step 2: Reduction 5. Cool the reaction mixture to 0°C (ice bath). 6. Carefully add Sodium Cyanoborohydride (

, 1.5 equiv) in small portions over 10 minutes.

• Safety Note: is highly toxic. Handle in a fume hood.

• Remove the ice bath and allow the mixture to warm to room temperature. Stir for 12–16 hours.

• Process Control: Monitor by TLC (Eluent: 5% MeOH in DCM). The aldehyde spot ( ) should disappear. The amine stays at the baseline.

Step 3: Quenching & Workup (The "Acid-Base Swing") This specific workup is designed to remove neutral organic impurities (unreacted aldehyde) and the boron byproducts.

Caption: Acid-Base extraction workflow ensures high purity by isolating the amine salt in water before liberation.

Detailed Workup Procedure:

• Quench: Slowly add concentrated HCl until pH < 2. Caution: Gas evolution (

  and potentially ).

• Concentrate: Remove Methanol under reduced pressure (Rotavap).

• Wash: Dissolve the residue in water.[3] Wash with Diethyl Ether (

  ). Discard the organic (ether) layer; it contains non-basic impurities.

• Liberate: Basify the aqueous layer to pH > 12 using solid KOH or NaOH pellets (cooling required, exothermic).

• Extract: Extract the turbid aqueous mixture with Dichloromethane (

  ).

• Dry: Dry combined organics over

  , filter, and concentrate to yield the crude amine.

Process Safety & Hazard Control

Cyanide Management (Critical): Sodium cyanoborohydride can generate Hydrogen Cyanide (HCN) upon acidification.

• Engineering Control: All operations, especially the quench, must be performed in a functioning fume hood.

• Waste Disposal: Treat all aqueous waste streams with bleach (sodium hypochlorite) solution for 24 hours prior to disposal to oxidize any residual cyanide to cyanate [2].

Thermal Runaway: The reaction is generally mild, but the addition of hydride to acid/methanol can release hydrogen gas. Ensure adequate venting.

Analytical Characterization

Expected Data for (2,5-Dimethylphenyl)methylamine:

• Appearance: Colorless to pale yellow oil.

• 1H NMR (400 MHz, CDCl3):

  • 7.15 (s, 1H, Ar-H)
  • 7.05 (d, 1H, Ar-H)
  • 6.95 (d, 1H, Ar-H)
  • 3.85 (s, 2H, )
  • 2.32 (s, 3H, )
  • 2.28 (s, 3H, )
  • 1.50 (br s, 2H, )

• MS (ESI+): m/z calc for

  ; found 136.1.

References

• Borch, R. F.; Bernstein, M. D.; Durst, H. D.[1][6] "The Cyanohydridoborate Anion as a Selective Reducing Agent." Journal of the American Chemical Society, 1971 , 93(12), 2897–2904.[1] Link

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." The National Academies Press, 2011 . Link

• Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D.[1][7] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 1996 , 61(11), 3849–3862.[1][7] Link

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. sciencemadness.org [sciencemadness.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. mdpi.com [mdpi.com]
• 5. jasco.ro [jasco.ro]
• 6. Borch Reductive Amination | Chem-Station Int. Ed. [en.chem-station.com]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Application Note: Solvent Selection and Handling Protocols for (2,5-Dimethylphenyl)methylamine

Abstract & Core Directive

This technical guide provides a validated framework for the solubilization and handling of (2,5-Dimethylphenyl)methylamine (also known as 2,5-Dimethylbenzylamine).[1] Unlike simple aliphatic amines, this molecule possesses a lipophilic aromatic core substituted with methyl groups, creating a distinct solubility profile that balances hydrophobicity with the basicity of the primary amine tail.

Critical Warning: As a primary benzylic amine, this compound is highly susceptible to atmospheric CO₂ absorption , leading to the rapid formation of insoluble carbamate salts (carbamation). Standard "open-bench" weighing protocols will result in concentration errors and precipitate formation.[1][2] This guide mandates inert gas handling for quantitative stock preparation.[1][2]

Physicochemical Profile & Solubility Logic

To select the correct solvent, one must understand the competition between the lipophilic dimethylphenyl ring and the hydrophilic, basic amine group.

Table 1: Physicochemical Properties

Property	Value	Implication for Solubility
Structure	Ar-CH₂-NH₂	Hybrid: Lipophilic core, Hydrophilic tail.[1][2]
Molecular Weight	135.21 g/mol	Small molecule; fast dissolution kinetics.[1][2]
Physical State	Liquid (at RT)	Miscible with organic solvents; requires density correction for volumetric handling.[1][2]
pKa (Conjugate Acid)	~9.3 (Predicted)	Basic. Protonates in water at pH < 7.[1][2]0.
LogP (Octanol/Water)	~1.5	Moderately Lipophilic. Preferential solubility in alcohols/DMSO over neutral water.[1][2]
Reactivity	Primary Amine	Nucleophilic. Reacts with ketones (acetone), aldehydes, and CO₂.[1]

The "Like Dissolves Like" Mechanism

• Free Base Form (Liquid): The presence of two methyl groups on the phenyl ring increases lipophilicity compared to unsubstituted benzylamine.[1][2] Consequently, the free base is immiscible with neutral water but highly miscible with alcohols, chlorinated solvents, and aprotic polar solvents (DMSO).

• Salt Formation (In-situ): The amine lone pair readily accepts protons.[1][2] In the presence of dilute acids (HCl, acetic acid), it forms a water-soluble ammonium salt.

Solvent Selection Matrix

This matrix categorizes solvents based on compatibility, stability, and application suitability.

Table 2: Solvent Compatibility Guide

Solvent Class	Specific Solvent	Rating	Application Notes
Polar Aprotic	DMSO	Ideal	Universal solvent for bioassays.[1][2] High boiling point prevents evaporation.[1][2] Store frozen.
Alcohols	Ethanol / Methanol	Excellent	Good for stock solutions.[1][2] Easy to evaporate.[1][2] Note: Methanol is toxic; use EtOH for cell-based work if possible.[1][2]
Chlorinated	Dichloromethane (DCM)	Good	Excellent for synthesis/extraction.[1][2] High volatility makes it poor for open-vessel storage.[1][2]
Aqueous	Water (Neutral)	Poor	Insoluble. The free base will oil out or form an emulsion.[1][2]
Aqueous	0.1M HCl	Good	Forms the hydrochloride salt, rendering it fully water-soluble.[1][2]
Ketones	Acetone	PROHIBITED	Chemical Incompatibility. Reacts to form imines (Schiff bases).[1][2] Do not use for cleaning or dissolution.[1][2]
Nitriles	Acetonitrile	Conditional	Good for HPLC.[1][2] Avoid as a reaction solvent with strong electrophiles due to potential side reactions.[1][2]

Decision Tree: Workflow Visualization

The following diagram illustrates the logical flow for selecting a solvent based on the downstream application.

Figure 1: Solvent selection decision tree based on experimental intent. Green indicates the most robust universal solvent (DMSO).

Detailed Protocols

Protocol A: Preparation of Analytical Stock Solution (DMSO)

Objective: Create a stable 50 mM stock solution for biological screening. Pre-requisites: Nitrogen/Argon line, Class A volumetric glassware, DMSO (Anhydrous).

• Inert Environment: Purge the headspace of the DMSO bottle and the receiving vial with Nitrogen gas for 30 seconds. Reason: Prevents moisture uptake and CO₂ absorption.

• Gravimetric Addition:

  • Place a tared, septum-capped vial on an analytical balance.[1][2]

  • Using a syringe, withdraw the liquid amine.[2]

  • Add 67.6 mg of (2,5-Dimethylphenyl)methylamine (MW 135.[1]21) to the vial.

  • Note: Using mass is more accurate than volume due to viscosity/density variations.

• Solvation:

  • Add 10.0 mL of anhydrous DMSO.

  • Vortex for 20 seconds. The solution should be clear and colorless.

• Storage:

  • Overlay with Nitrogen gas.[1][2]

  • Seal tightly with Parafilm.[1][2]

  • Store at -20°C.

  • Stability: Stable for 6 months if protected from moisture/CO₂.[1][2]

Protocol B: Aqueous Dissolution (pH Adjustment Method)

Objective: Dissolve the lipophilic free base in an aqueous buffer.[1][2]

• Calculation: Determine the molar amount of amine required.[1][2]

• Acidification:

  • Prepare a volume of water containing 1.1 equivalents of HCl relative to the amine.[2]

  • Example: For 1 mmol of amine, use 10 mL of water containing 1.1 mmol HCl.[2]

• Mixing:

  • Add the amine dropwise to the acidic solution while stirring rapidly.[1][2]

  • The pH will rise as the amine neutralizes the acid.[1][2]

  • Monitor pH; ensure final pH is < 6.0 to maintain the protonated, soluble ammonium species (

    ).[1]

• Filtration: Filter through a 0.22 µm PVDF filter to remove any non-dissolved oils or dust.[1][2]

Expert Insight: The Carbon Dioxide Trap

A common failure mode with benzylamine derivatives is the appearance of a white precipitate in "pure" stock solutions over time.[2]

Mechanism:

Primary amines react with atmospheric CO₂ to form carbamate salts .[1][2] These are often insoluble in non-polar solvents and can be mistaken for degradation products or impurities.[1][2]

Prevention Workflow:

Figure 2: Mandatory handling workflow to prevent carbamate precipitation.

References

• PubChem. (2025).[1][2] 2,5-Dimethylbenzylamine Compound Summary (CAS 93-48-1).[1][2][3] National Library of Medicine.[1][2] Available at: [Link][1]

• Gómez-Díaz, D., et al. (2024).[1][2][4] Amine-Based Solvents and Additives to Improve the CO2 Capture Processes.[1][2][4] MDPI.[1][2] Available at: [Link] (Context on Amine-CO2 reactivity).[1][2]

• Prat, D., et al. (2016).[1][2][5] CHEM21 selection guide of classical- and less classical-solvents.[1][2][5] Green Chemistry.[1][2][5][6] Available at: [Link]

• Sanofi. (2013).[1][2][6] Sanofi's Solvent Selection Guide: A Step Toward More Sustainable Processes.[1][2] Organic Process Research & Development.[1][2] Available at: [Link][1]

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• 1. 2,5-Dimethylbenzylamine | C9H13N | CID 66735 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,5-Dimethylbenzeneethanamine | C10H15N | CID 211415 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (2,5-Dimethylphenyl)methanamine - [sigmaaldrich.cn]
• 4. Amine-Based Solvents and Additives to Improve the CO2 Capture Processes: A Review [mdpi.com]
• 5. chemistryforsustainability.org [chemistryforsustainability.org]
• 6. green-chem.sites.olt.ubc.ca [green-chem.sites.olt.ubc.ca]

Application Notes &amp; Protocols: A Guide to Amide Coupling with Secondary Amine Building Blocks

Introduction: Navigating the Challenges of Secondary Amide Synthesis

The amide bond is arguably the most fundamental linkage in modern medicinal chemistry and drug development, forming the backbone of peptides and appearing in a vast array of top-selling pharmaceuticals.[1] The construction of this bond, typically through the coupling of a carboxylic acid and an amine, is a cornerstone of organic synthesis.[2] While the coupling of primary amines is often straightforward, the use of secondary amine building blocks introduces significant challenges that can impede reaction efficiency and yield.

Secondary amines are inherently less nucleophilic and more sterically hindered than their primary counterparts. This diminished reactivity can lead to sluggish or incomplete reactions, requiring more forceful conditions or highly specialized reagents to achieve the desired transformation.[3][4] Standard coupling procedures that are effective for primary amines frequently fail or provide unsatisfactory results when applied to secondary amines, necessitating a more nuanced approach to reagent selection and protocol optimization.[5]

This guide provides researchers, scientists, and drug development professionals with an in-depth understanding of the mechanistic principles, practical considerations, and field-proven protocols for successfully executing amide couplings with challenging secondary amine substrates. We will explore the causality behind experimental choices, describe self-validating protocols, and provide a framework for troubleshooting common issues.

Part 1: Mechanistic Principles of Amide Bond Formation

The direct condensation of a carboxylic acid and an amine to form an amide is thermodynamically unfavorable at ambient temperatures due to the formation of a stable ammonium carboxylate salt.[6] Therefore, the universal strategy for amide bond formation involves the in-situ activation of the carboxylic acid. This converts the hydroxyl group into a better leaving group, rendering the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by the amine.[7]

This activation is mediated by a "coupling reagent." The general mechanism follows a two-step sequence:

• Activation: The carboxylic acid reacts with the coupling reagent to form a highly reactive intermediate, such as an O-acylisourea, an active ester, or an acid anhydride.[8]

• Aminolysis: The secondary amine attacks the activated intermediate, displacing the leaving group and forming a tetrahedral intermediate which then collapses to yield the stable amide bond.[9]

Caption: General workflow for amide coupling reactions.

The choice of coupling reagent is critical, as it directly influences the nature of the activated intermediate and the overall success of the reaction, especially with less reactive secondary amines.

Part 2: A Comparative Guide to Coupling Reagents for Secondary Amines

The vast arsenal of coupling reagents can be broadly categorized into three main classes: carbodiimides, onium salts (aminium/uronium and phosphonium), and other specialized reagents. The selection of an appropriate reagent depends on the steric and electronic properties of both the carboxylic acid and the secondary amine.

Carbodiimides (DCC, EDC, DIC)

Carbodiimides are among the most established and cost-effective coupling reagents. They react with a carboxylic acid to form a highly reactive O-acylisourea intermediate.[10][11]

• Mechanism: The carboxylic acid adds across one of the C=N double bonds of the carbodiimide. The secondary amine can then directly attack this intermediate to form the amide, generating a urea byproduct.[10]

Caption: Carbodiimide (EDC) coupling mechanism and the role of additives.

• Causality & Field Insights: The primary challenge with carbodiimides is that the O-acylisourea intermediate is unstable and can rearrange to a non-reactive N-acylurea, terminating the reaction.[12][13] This side reaction is particularly problematic with poorly nucleophilic secondary amines. To mitigate this, additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) are almost always used.[7][12] These additives act as "traps," rapidly converting the O-acylisourea into a more stable active ester (e.g., HOBt-ester), which then cleanly reacts with the amine.[13]

Onium Salts (HATU, HBTU, PyBOP)

Onium salts, including aminium/uronium (HATU, HBTU) and phosphonium (PyBOP) types, are generally more powerful and efficient than carbodiimides, making them a preferred choice for difficult couplings involving secondary amines.[12][14]

• Mechanism (HATU): The reaction, performed in the presence of a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA), begins with the deprotonation of the carboxylic acid.[15][16] The resulting carboxylate attacks HATU to form a highly reactive OAt-active ester, which is then intercepted by the secondary amine.[17][18]

Caption: Mechanism of amide coupling using the HATU reagent.

• Causality & Field Insights: HATU is based on the superior leaving group HOAt, making it one of the most effective reagents for coupling sterically hindered or electron-deficient secondary amines.[14][17] The pre-activation of the acid with HATU and a base before adding the amine is a common and effective strategy to maximize the formation of the active ester.[19] Phosphonium salts like PyBOP function similarly but have the advantage of not forming guanidinium by-products, which can sometimes occur with aminium/uronium reagents.

Other Methods: Acyl Fluorides

For exceptionally challenging couplings where even potent onium salts fail, conversion of the carboxylic acid to an acyl fluoride can be a powerful alternative.[3]

• Causality & Field Insights: Acyl fluorides strike an excellent balance between reactivity and stability. They are more reactive than the parent carboxylic acid but less prone to side reactions than highly reactive acyl chlorides.[5] Reagents like cyanuric fluoride or BTFFH can generate acyl fluorides in situ under mild conditions, which then couple efficiently with hindered secondary amines, often at elevated temperatures.[3][5]

Reagent Class	Examples	Pros for Secondary Amines	Cons for Secondary Amines
Carbodiimides	EDC, DIC, DCC	Cost-effective; water-soluble byproducts (EDC, DIC).[13]	Prone to N-acylurea side reaction; may require additives (HOBt, HOAt).[12][13]
Onium Salts	HATU, HBTU, PyBOP	High efficiency and fast kinetics; excellent for hindered substrates.[14][17]	Higher cost; potential for guanidinylation side reactions (aminium type).[15]
Acyl Halides	Cyanuric Fluoride	Highly effective for sterically demanding and electron-deficient amines.[3][5]	May require harsher conditions or specialized fluorinating agents.[5]

Part 3: Detailed Experimental Protocols

The following protocols are robust, validated methods for the coupling of secondary amines. It is crucial to perform all reactions under an inert atmosphere (e.g., Nitrogen or Argon) using anhydrous solvents to prevent hydrolysis of the activated intermediates.

Protocol 1: General Procedure using EDC/HOAt

This protocol is a reliable starting point for a wide range of secondary amines and is particularly useful when cost is a consideration.[20]

Materials:

• Carboxylic Acid (1.0 eq)

• Secondary Amine (1.1 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC·HCl) (1.2 eq)

• 1-Hydroxy-7-azabenzotriazole (HOAt) (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the carboxylic acid (1.0 eq), secondary amine (1.1 eq), and HOAt (1.2 eq).

• Dissolve the solids in anhydrous DMF (or DCM) to a concentration of approximately 0.1-0.5 M.

• Add DIPEA (3.0 eq) to the solution and stir for 5 minutes at room temperature. Note: The base neutralizes the HCl salt of EDC and the acid formed during the reaction.

• Add EDC·HCl (1.2 eq) in one portion.

• Stir the reaction at room temperature for 4-24 hours.

• Monitor Progress: Track the consumption of the limiting reagent using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup:

  • Dilute the reaction mixture with a suitable organic solvent (e.g., Ethyl Acetate).

  • Wash sequentially with 5% aqueous citric acid (to remove excess amine and DIPEA), saturated aqueous NaHCO₃ (to remove excess acid and HOAt), and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel.

Protocol 2: High-Efficiency Coupling using HATU

This protocol is recommended for sterically hindered, electron-deficient, or other challenging secondary amines where Protocol 1 may be insufficient.[15][17]

Materials:

• Carboxylic Acid (1.0 eq)

• Secondary Amine (1.1 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine (2.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Pre-activation: To a dry round-bottom flask under an inert atmosphere, add the carboxylic acid (1.0 eq) and HATU (1.1 eq).

• Dissolve the solids in anhydrous DMF (0.1-0.5 M).

• Add DIPEA (2.5 eq) and stir the mixture at room temperature for 15-30 minutes. A color change is often observed as the OAt-active ester forms. This pre-activation step is critical for maximizing yield with difficult substrates.[19]

• Add the secondary amine (1.1 eq) to the activated mixture, either neat or as a solution in DMF.

• Stir the reaction at room temperature for 1-12 hours.

• Monitor Progress: Track the reaction via TLC or LC-MS.

• Workup & Purification: Follow the same workup and purification procedure as described in Protocol 1.

Part 4: Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Insufficiently reactive coupling reagent. 2. Steric hindrance is too high. 3. Secondary amine is electron-deficient/poorly nucleophilic.[21] 4. Reagents or solvent are not anhydrous.	1. Switch to a more powerful reagent (e.g., from EDC/HOAt to HATU or PyBOP).[22] 2. Increase reaction temperature (e.g., to 40-60 °C). If still no reaction, consider an acyl fluoride approach.[3] 3. Use a stronger, non-nucleophilic base (e.g., collidine instead of DIPEA). Increase reagent equivalents (1.5-2.0 eq). 4. Ensure all glassware is oven-dried and use fresh anhydrous solvents.
Side Product Formation	1. N-acylurea formation (with carbodiimides). 2. Epimerization of an adjacent chiral center. 3. Reaction with other nucleophilic functional groups in the substrates.	1. Ensure an additive like HOBt or HOAt is used with EDC/DIC.[13] 2. Use a reagent known for low racemization (e.g., HATU, COMU). Run the reaction at a lower temperature (0 °C).[12][17] 3. Protect other nucleophilic groups (e.g., -OH, -SH, primary amines) before the coupling step.
Difficult Purification	1. DCU byproduct from DCC is insoluble and co-elutes. 2. Byproducts from onium salts (e.g., tetramethylurea) are water-soluble but can be difficult to remove from polar products.	1. Use DIC or EDC, as their urea byproducts are more soluble and easier to remove.[13] If using DCC, filter the crude reaction mixture before workup. Recrystallization from acetonitrile can also remove DCU.[22] 2. Perform multiple aqueous washes during workup. A reverse-phase purification may be necessary for very polar compounds.

References

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing).
• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.
• Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps.
• HATU：a third-gener
• Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling. Bitesize Bio.
• mechanism of amide form
• Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews.
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC.
• The Synthesis of Sterically Hindered Amides.
• Optimized reaction conditions for amide bond formation in DNA-encoded combin
• A protocol for amide bond formation with electron deficient amines and sterically hindered substr
• Amine to Amide Mechanism - H
• Coupling Reagents. Aapptec Peptides.
• The Inner Workings of a Peptide Synthesis Powerhouse: A Technical Guide to the H
• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids.
• Amine to Amide (EDC + HOBt). Common Organic Chemistry.
• Challenges associated with secondary amide transamidation and the two step-approach to realize this challenging synthetic transformation.
• Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters.
• How do I avoid side reactions while doing this peptide coupling reaction? Reddit.
• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec.
• Amide Synthesis. Fisher Scientific.
• Acid-Amine Coupling using EDCI. Organic Synthesis.
• Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. Tohoku University.
• The amide group and its preparation methods by acid-amine coupling reactions: an overview.
• Technical Support Center: Amide Coupling Reactions with Electron-Rich Amines. Benchchem.
• Amide Synthesis. Fisher Scientific.
• Amide coupling reaction in medicinal chemistry. Coupling reagents.
• Can I synthesize an Amide simply by heating an amine and a carboxylic acid (with a vacuum pump)? Chemistry Stack Exchange.
• HATU, DIPEA Peptide Coupling Mechanism. YouTube.
• amide coupling help. Reddit.
• Converting Amines to Amides. Chemistry Steps.

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Application Note: General Procedure for Reductive Alkylation of Amines with Aromatic Aldehydes

Introduction & Scope

Reductive amination is a cornerstone transformation in medicinal chemistry, estimated to account for roughly 25% of all C–N bond-forming reactions in pharmaceutical synthesis.[1] It allows for the convergent assembly of complex amines from readily available aldehyde and amine precursors.

While many methods exist (catalytic hydrogenation, Leuckart-Wallach), hydride-based reductions remain the industry standard for high-throughput parallel synthesis (HTPS) and lead optimization due to their chemoselectivity and operational simplicity.

This guide details two validated protocols:

• Method A (Standard): Sodium Triacetoxyborohydride (STAB) – The modern, non-toxic, and highly selective approach.

• Method B (Alternative): Sodium Cyanoborohydride (Borch Conditions) – The traditional method, reserved for specific solubility profiles or difficult substrates.

Mechanistic Principles

Understanding the mechanism is critical for troubleshooting. The reaction proceeds through a stepwise condensation-reduction sequence.[2][3]

Key Mechanistic Insights:

• Equilibrium: The formation of the hemiaminal and imine is reversible. Water removal (via molecular sieves or chemical drying) drives the equilibrium forward, though STAB is often robust enough to work without it.

• pH Sensitivity: Protonation of the imine to the iminium ion significantly increases electrophilicity, facilitating hydride attack.

• Selectivity: The reducing agent must be selective enough to reduce the iminium ion faster than the starting aldehyde.

Figure 1: General mechanism of reductive amination. The rate-determining step is often the formation of the iminium species in sterically hindered systems.

Reagent Selection Guide

The choice of hydride source dictates the success of the reaction.

Table 1: Comparison of Hydride Reducing Agents

Feature	Sodium Triacetoxyborohydride (STAB)	Sodium Cyanoborohydride (NaBH₃CN)	Sodium Borohydride (NaBH₄)
Selectivity	High. Reduces aldehydes very slowly; reduces imines rapidly.	High. Requires pH control (pH 6–7) to prevent aldehyde reduction.[3]	Low. Reduces aldehydes/ketones rapidly. Requires stepwise addition.
Toxicity	Low.[4] Boric acid/acetic acid byproducts.	High. Generates HCN gas at low pH.	Low.
Solvent	DCE, DCM, THF (Aprotic preferred).	MeOH, EtOH (Protic preferred).	MeOH, EtOH.[5]
Water Tolerance	Moderate (hydrolyzes slowly).	High.	Low (reacts with protic solvents).
Recommendation	Primary Choice (Method A)	Secondary Choice (Method B)	Not recommended for one-pot procedures.

Method A: The Abdel-Magid Protocol (STAB)

Reference: Abdel-Magid, A. F., et al. J. Org.[6][7] Chem. 1996, 61, 3849.[4][6][7][8][9][10]

This is the preferred method for 90% of applications due to the absence of toxic cyanide and high chemoselectivity.

Reagents

• Amine: 1.0 equivalent

• Aldehyde: 1.0 – 1.2 equivalents

• STAB (NaBH(OAc)₃): 1.4 – 1.5 equivalents

• Acetic Acid (AcOH): 1.0 – 2.0 equivalents (Optional, promotes imine formation)

• Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous). Note: DCM can be used but DCE is preferred for reaction rate.

Protocol

• Imine Formation: In a clean, dry vial, dissolve the Amine (1.0 mmol) and Aldehyde (1.1 mmol) in DCE (3–5 mL).

  • Optimization: If the amine is a salt (e.g., HCl salt), add 1.0 equiv of Triethylamine (TEA) to freebase it.

  • Optimization: Add 1–2 equiv of Acetic Acid. This buffers the reaction and catalyzes imine formation without decomposing the hydride.

• Reagent Addition: Add STAB (1.5 mmol) in a single portion.

  • Note: The reaction may bubble slightly (H₂ evolution).

• Incubation: Stir at room temperature under nitrogen/argon for 2–16 hours.

  • Monitoring: Check by LCMS or TLC. Look for the disappearance of the aldehyde and the appearance of the product mass (M+H).

• Quench & Workup:

  • Quench by adding saturated aqueous NaHCO₃ (5 mL). Stir vigorously for 15 minutes to break down boron-amine complexes.

  • Extract with DCM or EtOAc (3 x 5 mL).

  • Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography or preparative HPLC.

Method B: The Borch Reduction (Cyanoborohydride)

Reference: Borch, R. F., et al. J. Am. Chem. Soc. 1971, 93, 2897.[3][4]

Use this method only if solubility in chlorinated solvents (Method A) is poor, or if the substrate is extremely sterically hindered and requires methanol.

SAFETY WARNING: CYANIDE HAZARD

• Never add strong acid to NaBH₃CN; it generates lethal HCN gas.

• Perform all operations in a functioning fume hood.

• Waste must be segregated into a specific "Cyanide Waste" container at pH > 10.

Reagents

• Amine: 1.0 equivalent

• Aldehyde: 1.0 – 1.2 equivalents

• NaBH₃CN: 1.5 – 2.0 equivalents

• Solvent: Methanol (MeOH)[5]

• Acetic Acid: Catalytic to stoichiometric (to adjust pH).

Protocol

• Imine Formation: Dissolve Amine and Aldehyde in MeOH.

• pH Adjustment: Check the pH of the solution. Adjust to pH 5–6 using glacial acetic acid.

  • Why? At pH < 4, the aldehyde is reduced.[3][4] At pH > 7, imine formation is slow. pH 5–6 is the "Goldilocks" zone for iminium reduction.

• Reagent Addition: Add NaBH₃CN in one portion.

• Reaction: Stir at room temperature.

• Workup (Critical for Safety):

  • Basify: Slowly add 1M NaOH or saturated Na₂CO₃ until pH > 10. This keeps any residual cyanide as the non-volatile CN⁻ ion.

  • Extract with EtOAc or DCM.

  • Wash organic layer with water and brine.

  • Waste Disposal: Treat the aqueous raffinate with bleach (sodium hypochlorite) to oxidize cyanide to cyanate before disposal, according to local EHS regulations.

Troubleshooting & Optimization

Use the following decision tree to optimize low-yielding reactions.

Figure 2: Troubleshooting decision matrix for common reductive amination failures.

Advanced Tips:

• Titanium Isopropoxide (Ti(OiPr)₄): For extremely hindered amines, mix Amine + Aldehyde + Ti(OiPr)₄ (neat or in THF) for 2 hours to force imine formation, then dilute and add NaBH₄.

• Microwave: Heating to 60–80°C in DCE with STAB can drive sluggish reactions (ensure vial is pressure-rated).

References

• Abdel-Magid, A. F. ; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D.[4][6][7][9][10] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][3][5][6][8][9][10][11][12] Studies on Direct and Indirect Reductive Amination Procedures.[2][8][9][10][11][13] J. Org.[4][6][7][8][9][10][14] Chem. 1996 , 61, 3849–3862.[4][6][7][8][9][10]

• Borch, R. F. ; Bernstein, M. D.; Durst, H. D.[3][6] The Cyanohydridoborate Anion as a Selective Reducing Agent.[2][10] J. Am. Chem. Soc. 1971 , 93, 2897–2904.[3][6]

• Mattson, R. J. ; Pham, K. M.; Leuck, D. J.; Cowen, K. A. An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Borohydride.[2] J. Org.[4][7][8][9][10][14] Chem. 1990 , 55, 2552–2554.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Borch Reductive Amination | Chem-Station Int. Ed. [en.chem-station.com]
• 5. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 6. interchim.fr [interchim.fr]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 8. Abdel-Magid, A.F., Carson, K.G. and Harris, B.D. (1996) Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61, 3849-3862. - References - Scientific Research Publishing [scirp.org]
• 9. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Reductive amination - Wikipedia [en.wikipedia.org]
• 12. Sodium Triacetoxyborohydride [sigmaaldrich.com]
• 13. Reductive amination of carbohydrates using NaBH(OAc)3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Sodium cyanoborohydride [organic-chemistry.org]

Technical Notes & Optimization

Improving yield of (2,5-Dimethylphenyl)methylamine synthesis

Technical Support Center: Synthesis of (2,5-Dimethylphenyl)methylamine

• Case ID: 25-DMPMA-SYN-OPT[1][2]

• Subject: Yield Optimization & Impurity Suppression

• Target Molecule: (2,5-Dimethylphenyl)methylamine (CAS: 93-48-1)[2][3]

Introduction: The Steric Paradox

Welcome. If you are accessing this guide, you are likely experiencing yields below 60% or persistent secondary amine contamination (dimerization) in your synthesis of (2,5-dimethylphenyl)methylamine.[2]

The Root Cause: The 2,5-dimethyl substitution pattern presents a unique "Steric Paradox."

• The ortho-Methyl (C2): Provides steric hindrance that should theoretically reduce over-alkylation (dimer formation).[2]

• The Reality: It significantly retards the rate of initial imine formation. In direct reductive amination, this slow kinetics leaves unreacted aldehyde available to attack the newly formed amine, paradoxically increasing the ratio of the thermodynamically stable secondary amine (dimer) byproduct, especially if the reducing agent is added too early.

This guide provides two validated protocols: the High-Fidelity Oxime Route (recommended for purity) and the Buffered Reductive Amination (recommended for speed/scale), along with a troubleshooting module.

Module 1: Strategic Route Selection

Do not default to standard reductive amination without analyzing your constraints. Use the decision matrix below.

Figure 1: Synthetic pathway decision tree. Route A is the recommended "Self-Validating" protocol for research scales.

Module 2: Protocol A - The Oxime Route (High Fidelity)

Why this works: This method creates a "chemical firewall."[2] By converting the aldehyde to an oxime first, you eliminate the electrophilic carbonyl species before the amine is generated. This makes the formation of the secondary amine (

) mathematically impossible during the reduction step.

Step 1: Oxime Formation[4]

• Reagents: 2,5-Dimethylbenzaldehyde (1.0 eq), Hydroxylamine hydrochloride (

  , 1.2 eq), Sodium Acetate ( , 1.5 eq).[2]

• Solvent: Ethanol/Water (3:1).[2]

• Procedure:

  • Dissolve aldehyde in Ethanol.[2][4]

  • Dissolve

    and in water; add to the aldehyde solution.

  • Critical Step: Reflux for 2 hours. The ortho-methyl group slows attack; room temperature stirring is insufficient.

  • Checkpoint: TLC (Hexane/EtOAc 8:2) must show zero aldehyde.[2]

  • Remove EtOH, extract with DCM, wash with water, dry.[2] Yield: Typically >90% (Solid).[2][5]

Step 2: Reduction to Amine[7]

• Reagents: Oxime intermediate, Zinc dust (excess), Acetic Acid (glacial) OR

  in THF.

• Recommended (Safer): Zn/AcOH.[2]

• Procedure:

  • Dissolve oxime in glacial acetic acid.

  • Add Zn dust portion-wise (exothermic).[2]

  • Stir at

    for 4 hours.

  • Work-up: Filter Zn. Basify filtrate to pH >12 with NaOH (essential to break Zinc-amine complexes).[2] Extract with DCM.[2][6]

Module 3: Protocol B - Buffered Reductive Amination (Direct)

Why this fails: Standard protocols use

in MeOH.[2] This reduces the imine and the aldehyde simultaneously. The resulting benzyl alcohol competes, and the free amine reacts with remaining aldehyde to form the dimer.

The Fix: Use a pH-controlled system with a selective reducing agent (

) and a dehydrating agent.

Optimized Protocol

Parameter	Condition	Rationale
Amine Source	(10-15 equivalents)	Massive excess drives equilibrium toward imine (Le Chatelier's principle).[2]
Reducing Agent	(0.7 eq)	Only reduces the protonated imine, NOT the aldehyde.
Solvent	Methanol (Dry)	Essential for solubility.[2]
Additive	3Å Molecular Sieves	Critical: Removes water to prevent hydrolysis of the hindered imine.
pH Control	Maintain pH 6.0–7.0	Ensures protonation of imine for reduction without deactivating the amine source.

Step-by-Step:

• Imine Pre-formation (The "Incubation"): Combine Aldehyde,

  , and Molecular Sieves in dry MeOH.[2] Stir for 4–6 hours at RT.[2] Do not add reductant yet.

  • Note: The ortho-methyl makes this step slow. Rushing this leads to dimers.[2]

• Reduction: Add

  in one portion.

• Quench: Stir overnight. Acidify with HCl to pH < 2 (hydrolyzes unreacted imine/boron complexes).[2]

• Isolation: Wash acidic phase with Ether (removes neutral non-amine byproducts).[2] Basify aqueous phase to pH >12.[2] Extract with DCM.[2][6]

Module 4: Troubleshooting & FAQs

Q1: I followed the protocol, but my yield is 40%. Where is the rest?

Diagnosis: Likely trapped in the aqueous phase or lost as a "hydrobenzamide" trimer. Fix:

• pH Check: The amine is basic. If your work-up pH is <11, the amine is protonated (

  ) and stays in the water. Use 20% NaOH to ensure pH >12.[2]

• Salting Out: Add NaCl to the aqueous phase until saturated before extraction. Benzylamines are surprisingly soluble in water.[2]

Q2: I see a major impurity peak at M+ = 253 (approx). What is it?

Diagnosis: This is the secondary amine dimer: Bis(2,5-dimethylbenzyl)amine.[2] Mechanism:

(Product) + (Unreacted Start) Imine Dimer. Immediate Action:

• Switch to Protocol A (Oxime) .[2]

• If you must use Protocol B, increase Ammonium Acetate to 20 equivalents .[2]

Q3: Can I use Hydrogenation ( )?

Warning: Yes, but catalyst poisoning is common with amines.[2]

• Modification: Use Raney Nickel instead of Pd/C. Raney Ni is more robust for nitrile/oxime reductions and less sensitive to amine poisoning. Perform at 50 psi

  in ammoniacal methanol.

Module 5: Visualization of Impurity Pathways

Understanding where the yield is lost is critical for optimization.

Figure 2: The "Dimer Trap." Slow initial imine formation leaves unreacted aldehyde, which reacts with the newly formed product to create the dimer.

References

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[2][7] Journal of Organic Chemistry, vol. 61, no. 11, 1996, pp. 3849-3862.[2][7] Link[2]

  • Core citation for the buffered reductive amin

• Borch, R. F., et al. "The Cyanohydridoborate Anion as a Selective Reducing Agent."[2] Journal of the American Chemical Society, vol. 93, no.[2] 12, 1971, pp. 2897-2904.[2] Link[2]

  • Establishes the pH dependence of NaBH3CN selectivity.

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. 5th ed., Longman Scientific & Technical, 1989.[2]

  • Standard reference for Oxime reduction with Zn/AcOH (Section 5.16).

• Smith, M. B. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th ed., Wiley, 2013.[2]

  • Mechanistic grounding for steric effects in nucleophilic addition to carbonyls.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Dimethylbenzylamine - Wikipedia [en.wikipedia.org]
• 3. 2,5-Dimethylbenzylamine | C9H13N | CID 66735 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. reddit.com [reddit.com]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Troubleshooting low solubility of benzylamine derivatives in water

Topic: Troubleshooting Low Solubility of Benzylamine Derivatives in Aqueous Media Content Type: Technical Support Center & Troubleshooting Guide Audience: Medicinal Chemists, Formulation Scientists, and Preclinical Researchers

Welcome to the Solubilization Support Portal. As a Senior Application Scientist, I often see researchers struggle with benzylamine derivatives. While the parent compound (benzylamine) is a water-miscible liquid, functionalizing the benzene ring with lipophilic groups (halogens, alkyls, heterocycles) drastically reduces aqueous solubility.

This guide provides a logic-driven troubleshooting framework. We do not just "add solvent"; we manipulate the physicochemical properties of the amine "handle" (

) to force solvation.

⚡ Quick Diagnostic: The Solubility Decision Tree

Before modifying your protocol, locate your failure point in this logic flow.

Figure 1: Strategic decision matrix for solubilizing weak bases like benzylamine derivatives.

Module 1: pH Manipulation & Salt Formation

The Issue: You are trying to dissolve a weak base in neutral water (pH 7). The Science: Benzylamine has a

of approximately 9.33 [1]. At pH 7, it is mostly ionized ( ), but lipophilic derivatives often shift the equilibrium or require full protonation to overcome the crystal lattice energy. If the pH is near or above the , the uncharged free base dominates, which precipitates.

Troubleshooting Q&A

Q: I added HCl to my water, but the compound still floats. Why? A: You likely created a "common ion effect" or the crystal lattice is too stable. Simply acidifying water is often insufficient for highly lipophilic derivatives because the proton cannot penetrate the hydrophobic crystal surface.

• Corrective Action: Dissolve the compound in a minimal amount of organic solvent (ethanol or THF) first, then add the acid equivalents, and finally dilute with water.

Q: Which counter-ion should I use? A: Do not default to HCl if it fails. Use this hierarchy based on hydration radius and lattice energy disruption:

Counter-ion	Acid Source	Solubility Potential	Notes
Chloride	1M HCl	High	Standard first choice. Can be hygroscopic.
Mesylate	Methanesulfonic acid	Very High	Excellent for lipophilic amines; breaks lattice structure well.
Tartrate	Tartaric acid	Moderate	Good for chiral resolution; often less soluble than mesylates.
Citrate	Citric acid	Moderate	Biocompatible, but bulky anion may hinder packing.

Protocol: In-Situ Salt Formation (The "Pop-Up" Method)

• Weigh 10 mg of derivative.

• Dissolve in 50-100 µL of Ethanol or DMSO (just enough to liquefy).

• Add 1.1 molar equivalents of 1M HCl.

• Vortex for 30 seconds.

• Slowly add water/buffer to desired volume while vortexing.

  • Validation: If precipitate forms immediately, switch to Mesylate or move to Module 2.

Module 2: Cosolvent Strategies

The Issue: Salt formation is insufficient, or the compound crashes out upon dilution into biological media. The Science: Water is highly polar (dielectric constant

). Benzylamine derivatives with heavy substitution are non-polar. Cosolvents lower the bulk dielectric constant of the media, making it thermodynamically favorable for the drug to enter the solution.

Troubleshooting Q&A

Q: My stock solution in DMSO is clear, but it precipitates when added to cell culture media. A: This is "solvent shock." The rapid change in polarity causes the hydrophobic molecules to aggregate faster than they can disperse.

• Corrective Action:

  • Use a step-down dilution : DMSO Stock

    1:1 DMSO:PBS Final Media.

  • Warm the media to 37°C before addition.

  • Ensure final DMSO concentration is

    for sensitive cell lines [2].[1]

Q: What are the safe limits for cosolvents?

Cosolvent	In Vitro Limit (approx.)	In Vivo (IV/IP) Limit	Mechanism
DMSO	0.1% - 0.5%	~1-2 mL/kg	Dipolar aprotic; disrupts water structure.
Ethanol	< 1.0%	~5-10% (v/v)	Protophilic; hydrogen bond donor/acceptor.
PEG 400	< 1.0%	~20-40% (v/v)	Steric hindrance of aggregation.

Module 3: Cyclodextrin Complexation (The "Stealth" Approach)

The Issue: You need a high concentration (>1 mg/mL) in aqueous buffer without organic solvents (e.g., for animal studies). The Science: Cyclodextrins (CDs) are cone-shaped oligosaccharides with a hydrophobic cavity and hydrophilic exterior.[2][3] The benzyl phenyl ring fits inside the

-CD cavity, shielding the hydrophobic bulk from water [3].

Recommended CD: HP-

-CD (Hydroxypropyl- -cyclodextrin).[4] It is more soluble and less toxic than parent -CD.

Protocol: Phase Solubility Complexation

Do not just mix powder and water. You must drive the equilibrium.

• Prepare Vehicle: Make a 20% (w/v) HP-

  -CD solution in PBS or water.

• Excess Addition: Add your benzylamine derivative in excess (e.g., 5 mg/mL if target is 2 mg/mL).

• Energy Input:

  • Option A: Sonicate for 30 minutes at 40°C.

  • Option B: Shake/Rotate at room temperature for 24 hours.

• Filtration: Filter through a 0.22 µm PVDF filter to remove uncomplexed solid.

• Quantification: Analyze the filtrate by UV-Vis or HPLC to determine actual concentration.

Figure 2: Workflow for generating inclusion complexes.

Module 4: Analytical Validation (Self-Validating Systems)

The Issue: "It looks dissolved, but is it?" The Science: Micro-precipitates can be invisible to the naked eye but will cause false positives in biological assays (non-specific binding).

The Tyndall Effect Test:

• Darken the room.

• Shine a laser pointer (red or green) through the vial.

• Result:

  • Solid Beam visible: You have a suspension/colloid (Fail).

  • No Beam: True solution (Pass).

The Centrifugation Test:

• Spin the "solution" at 10,000 x g for 10 minutes.

• Sample the supernatant.

• Inject into HPLC.

• Compare peak area to a standard prepared in 100% Methanol. If the aqueous sample is <90% of the standard, you lost compound to precipitation.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 7504, Benzylamine. Retrieved from [Link]

• Timm, M., et al. (2013). Cytotoxicity of dimethyl sulfoxide (DMSO) in human cell lines. Toxicology Reports. Retrieved from [Link]

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Cyclodextrins and Their Derivatives as Drug Stability Modifiers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scienceasia.org [scienceasia.org]
• 4. Liquid Formulation Solubility Enhancement [sigmaaldrich.com]

Technical Support Center: Extraction Optimization for N-(2-methoxyethyl)-2,5-dimethylbenzylamine

Topic: pH Optimization & Extraction Protocols Audience: Pharmaceutical Researchers & Process Chemists Status: Active Guide Version: 2.4 (Current)[1][2]

Executive Summary & Chemical Profile[2][3]

Molecule: N-(2-methoxyethyl)-2,5-dimethylbenzylamine Chemical Class: Secondary Benzylamine Key Functional Groups:

• Secondary Amine: The pH-sensitive "switch."[1]

• 2,5-Dimethylbenzyl: Lipophilic domain (drives organic solubility in free-base form).[1][2]

• 2-Methoxyethyl: Ether linkage (increases water solubility slightly compared to alkyl analogs; acts as a weak hydrogen bond acceptor).[1][2]

The Core Challenge: Efficient extraction requires manipulating the ionization state of the secondary nitrogen. Because the 2-methoxyethyl group exerts a proximal inductive effect (electron-withdrawing), the pKa of this amine is slightly lower than typical dialkylamines, shifting the optimal extraction windows.

Estimated Physicochemical Constants

Parameter	Estimated Value	Operational Implication
pKa (Conjugate Acid)	~8.8 – 9.2	Lower than typical benzylamine (9.[1][2][3]33) due to ether oxygen induction.[1]
LogP (Free Base)	~2.5 – 2.8	Highly soluble in non-polar solvents (DCM, Toluene, MTBE).[2]
LogP (Protonated)	< -1.0	Highly soluble in water; insoluble in non-polar organics.[1][2]

The Theoretical Framework (The "Why")

To optimize yield, you must apply the Henderson-Hasselbalch Equation to force the equilibrium >99% in the desired direction.

[2]

The "Rule of 2"

• To Extract into Organic (Free Base): Target pH

  pKa + 2.[1]

  • Target:pH 11.5 – 12.0 .[1]

• To Extract into Water (Salt Purification): Target pH

  pKa - 2.[1][2]

  • Target:pH 6.5 – 7.0 (or lower for stronger acids).[1][2]

Visualization: Species Distribution Pathway

The following diagram illustrates the phase transfer logic based on pH adjustments.

Figure 1: Phase transfer mechanism. Solid lines indicate the extraction of the product into the organic layer. Dashed lines indicate back-extraction for purification.[1][2]

Optimized Extraction Protocol

Objective: Maximize recovery of N-(2-methoxyethyl)-2,5-dimethylbenzylamine from a crude reaction mixture.

Reagents

• Base: 2M NaOH or 10% Na2CO3 (Avoid ammonia to prevent emulsion/complexation).

• Solvent: Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE).[1][2]

• Wash: Saturated NaCl (Brine).[1][2]

Step-by-Step Methodology

• Initial Acidification (Impurity Removal):

  • If the product is currently in an organic reaction solvent, add 1M HCl until the aqueous layer pH is < 2.

  • Agitate and separate.[1][4][5] Discard the organic layer (this removes non-basic impurities).

  • Note: The amine is now in the aqueous layer as the hydrochloride salt.

• Basification (The Critical Step):

  • Cool the aqueous layer to <10°C (exothermic reaction).

  • Slowly add 2M NaOH while monitoring pH.[1]

  • Stop Point: Continue until pH reaches 12.0 - 12.5 .

  • Visual Cue: The solution should turn cloudy or oily as the free base oils out.

• Extraction:

  • Add organic solvent (Ratio 1:1 v/v).[1][2]

  • Shake vigorously for 2 minutes.

  • Allow layers to separate.[1][5]

  • Repeat: Perform this extraction 3 times total.[1]

• Drying & Isolation:

  • Combine organic extracts.[1]

  • Wash once with Brine (Saturated NaCl) to remove trapped water/base.[1][2]

  • Dry over anhydrous MgSO4 or Na2SO4.[1][2]

  • Filter and evaporate solvent under reduced pressure.[1]

Troubleshooting & FAQs

Q1: I am experiencing low recovery yields (<50%). What is wrong?

Diagnosis: The pH is likely in the "Buffer Region" (pH 8.5–9.5). Explanation: In this range, the amine exists as a 50/50 mixture of salt (water-soluble) and free base (organic-soluble).[1][2] Solution:

• Check the pH of the aqueous layer after extraction.

• If pH < 11.5, add more NaOH.[1]

• Salting Out: Add solid NaCl to the aqueous layer until saturated. This increases the ionic strength, forcing the organic amine out of the water (Salting-out effect).

Q2: A persistent emulsion has formed at the interface. How do I break it?

Diagnosis: Common with benzylamines due to similar densities of layers or presence of surfactants.[1] Solution Protocol:

• Brine Addition: Add saturated brine to increase the density difference.[1]

• Filtration: Pass the entire emulsion through a pad of Celite® (diatomaceous earth).[1] This physically breaks the micro-droplets.

• Wait: If using DCM, the organic layer is on the bottom. If using Ether/EtOAc, it is on top.[1] Ensure you aren't discarding the wrong layer.

Q3: Which solvent is best for this specific molecule?

The 2-methoxyethyl group increases polarity.[1][2] Non-polar solvents like Hexane may result in poor recovery.[1]

Solvent	Suitability	Notes
DCM (Dichloromethane)	Excellent	High solubility for the amine; distinct phase separation.[1][2]
MTBE (Methyl tert-butyl ether)	Good	Safer than ether; forms fewer peroxides.[1][2] Good for subsequent crystallization.[1]
Ethyl Acetate	Moderate	Risk of transamidation (side reaction) if left for prolonged periods with the amine.
Hexanes/Heptane	Poor	Likely too non-polar for the methoxyethyl tail.

Q4: My product has a yellow color after extraction. Is it degrading?

Diagnosis: Benzylamines can oxidize to imines or absorb CO2 from the air (forming carbamates) upon prolonged exposure. Solution:

• Store the free base under Nitrogen or Argon.

• If the color is intense, convert it to the Hydrochloride salt (HCl gas in ether) for long-term storage. The salt form is stable against oxidation.

References

• Henderson, L. J. (1908).[1] Concerning the relationship between the strength of acids and their capacity to preserve neutrality. American Journal of Physiology, 21(2), 173-179.[1][2] [2]

• PubChem. (n.d.).[1] Benzylamine Compound Summary. National Center for Biotechnology Information.[1] Retrieved from [Link][2]

• LibreTexts Chemistry. (2021).[1] Liquid-Liquid Extractions.[1][2][4][6][7][8] Chemistry LibreTexts. Retrieved from [Link]

• Reich, H. J. (n.d.).[1] Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison.[1][2] (Reference for estimation of amine acidity shifts). Retrieved from [Link][2]

Sources

• 1. N,N-Dimethylbenzylamine synthesis - chemicalbook [chemicalbook.com]
• 2. prepchem.com [prepchem.com]
• 3. echemi.com [echemi.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. atamankimya.com [atamankimya.com]
• 6. researchgate.net [researchgate.net]
• 7. Selective Separation of Amines from Continuous Processes using Automated pH Controlled Extraction - White Rose Research Online [eprints.whiterose.ac.uk]
• 8. Selective separation of amines from continuous processes using automated pH controlled extraction - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D1RE00205H [pubs.rsc.org]

Resolving emulsions during workup of amine synthesis reactions

Topic: Resolving Emulsions During Amine Extraction

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Audience: Medicinal Chemists, Process Development Scientists[1]

Introduction: The "Amine Nightmare"

Welcome to the Support Center. If you are here, you likely have a separatory funnel that looks less like a chemical extraction and more like a flask of milk.

Amines are notoriously difficult to work up. Their amphiphilic nature (hydrophobic alkyl tails + hydrophilic basic heads) allows them to act as surfactants, lowering the interfacial tension between organic and aqueous phases. When combined with chlorinated solvents and microscopic precipitates, they form stable emulsions that can persist for hours or days.[1]

This guide moves beyond "wait and see." It provides a mechanistic understanding of why your emulsion formed and a logic-driven protocol to break it.

Module 1: Diagnosis – Why is this happening?

Before applying a fix, identify the stabilizing force. Amine emulsions generally fall into two mechanistic categories:

• Surfactant-Stabilized (The "Soap" Effect):

  • Cause: Your amine product (or impurity) is partially protonated at the interface.

  • Mechanism: The charged head group (

    ) dissolves in water, while the alkyl tail ( ) stays in the organic phase. You have inadvertently synthesized a cationic detergent.

  • Common Context: Acid/Base extractions near the pKa of the amine.

• Pickering Emulsions (Particle-Stabilized):

  • Cause: Micro-precipitates (salts, catalyst fines, or silica dust) accumulate at the interface.

  • Mechanism: Solid particles adsorb irreversibly to the oil-water interface, creating a physical barrier that prevents droplet coalescence.

  • Common Context: Reactions using heterogeneous catalysts (

    ) or generating inorganic salts ( , salts).

Visualizing the Mechanism

Figure 1: Mechanistic drivers of emulsion stability.[2] Identifying whether your emulsion is chemical (surfactant) or physical (Pickering) dictates the solution.

Module 2: Immediate Triage (Troubleshooting)

Do not shake the funnel further. Follow this logic-gated workflow to resolve the emulsion.

The Decision Matrix

Figure 2: Step-by-step triage workflow. Prioritize non-destructive physical methods (Brine/Filtration) before altering chemical composition (pH).

Protocol A: The "Salting Out" Method (Chemical Dehydration)

Use when: The emulsion looks "milky" but contains no obvious solids. Mechanism: Increasing the ionic strength of the aqueous layer disrupts the hydration shell of the amine head-group and increases the surface tension of water, forcing the organic phase out.

• Prepare Saturated Brine: Ensure your NaCl solution is fully saturated (undissolved salt visible at the bottom of the stock bottle).

• Addition: Add a volume of brine equal to 20% of your aqueous phase directly to the separatory funnel.

• Agitation: Do NOT shake. Swirl the funnel gently in a circular motion to mix the aqueous phase without creating new shear forces.

• Observation: Allow to stand for 10 minutes. The interface should sharpen.

Protocol B: The Celite Filtration (Physical Breaking)

Use when: You suspect suspended solids (Pickering emulsion) or "gunk" at the interface.[3] Mechanism: Celite (diatomaceous earth) acts as a depth filter, trapping the micro-particulates stabilizing the emulsion.[4] It also provides a high surface area to rupture droplets.

• Prepare the Pad: Pack a sintered glass funnel (or Buchner funnel) with 1-2 cm of Celite 545. Wet it with the organic solvent you are using.

• Vacuum: Apply gentle vacuum.

• Filter: Pour the entire contents of the separatory funnel (both phases) through the pad.

• Rinse: Rinse the pad with fresh organic solvent to recover any trapped product.

• Separate: Return the filtrate to a clean separatory funnel. The layers usually separate instantly.

Module 3: Prevention & Prophylaxis

The best way to handle an emulsion is to prevent it. The choice of solvent and workup conditions is critical.

The "Danger Zone" Table: Solvent Densities

Emulsions are most stubborn when the densities of the two phases are similar (

).

Solvent	Density (g/mL)	Risk Level with Water (1.0 g/mL)	Recommendation
Dichloromethane (DCM)	1.33	High	Avoid if possible. Often forms "rag" layers with amine-rich aqueous phases.[1]
Chloroform	1.49	Moderate	Better separation than DCM due to higher density, but toxic.[1]
Ethyl Acetate	0.90	Low	Good separation, but can hydrolyze at high pH.[1]
MTBE	0.74	Lowest	Gold Standard. Excellent density difference; does not form peroxides as easily as ether.[1]
Diethyl Ether	0.71	Low	Good separation, but highly flammable/volatile.[1]

Protocol C: The Solvent Swap

If your reaction was done in DCM or DMF, do not extract directly.

• Evaporation: Rotovap the reaction mixture to remove the original solvent (if volatile like DCM).

• Redissolution: Redissolve the crude residue in MTBE or Ethyl Acetate .

• Extraction: Perform the aqueous wash.[3][5] The large density difference (

  ) will prevent stable emulsions.

FAQs: Specific Nightmares

Q: I have three layers. Which one is my product? A: This is common with DCM/Water extractions of amines.

• Top: Water (usually).[5][6]

• Middle: Emulsion "Rag" layer (contains product + water + surfactant).

• Bottom: DCM (contains product). Fix: Filter the middle "rag" layer through Celite (Protocol B). Do not discard it; it contains a significant amount of your compound.

Q: I added brine, and now the organic layer is on the bottom. It was on top before! A: You have inverted the densities. Saturated brine (

g/mL) is much denser than pure water. If you were using a solvent like THF/EtOAc mixtures, the brine might now be heavier than your organic phase. Always verify layers by adding a drop of water and seeing where it goes.

Q: Can I use centrifugation? A: Yes, if the volume is small (<50 mL). Transfer the emulsion to centrifuge tubes and spin at 3000-5000 rpm for 5 minutes. This applies G-force to overcome the surface tension stabilizing the droplets. This is the standard industrial method for difficult fermentations but is often impractical for 1L+ lab scale synthesis.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman: London, 1989.[1] (The definitive guide on standard workup procedures and emulsion breaking).

• University of Rochester. Not Voodoo: Tips and Tricks for the Lab - Emulsions. (Field-standard troubleshooting guide for organic synthesis).

• Hyde, A. M.; et al. General Principles and Strategies for Salting-Out Informed by the Hofmeister Series.[4] Org.[3][6][7] Process Res. Dev.2017 , 21, 1355–1370.[4] (Mechanistic insight into why brine/salting-out works).

• Binks, B. P. Particles as Surfactants—Similarities and Differences. Curr. Opin. Colloid Interface Sci.2002 , 7, 21–41. (Foundational theory on Pickering emulsions).

Sources

• 1. scribd.com [scribd.com]
• 2. biolinscientific.com [biolinscientific.com]
• 3. Tips & Tricks [chem.rochester.edu]
• 4. Workup [chem.rochester.edu]
• 5. Workup [chem.rochester.edu]
• 6. How To [chem.rochester.edu]
• 7. Vogel's Textbook of Practical Organic Chemistry Austin R. Tatchell - Pearson Education, India [pearsoned.co.in]

Minimizing tertiary amine byproducts in secondary amine synthesis

A Guide to Minimizing Tertiary Amine Byproducts

Welcome to the Technical Support Center for advanced organic synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are focused on the synthesis of secondary amines. Over-alkylation, leading to the formation of tertiary amine byproducts, is a persistent challenge that can significantly impact yield, purity, and downstream processability.

As Senior Application Scientists, we have compiled this resource based on a synthesis of established chemical principles and field-proven troubleshooting strategies. Our goal is to provide you with the expert insights and practical methodologies necessary to control your amine syntheses with precision. This guide is structured to help you diagnose common issues, understand the underlying mechanisms, and implement effective solutions to achieve high-selectivity mono-alkylation.

Frequently Asked Questions (FAQs)

Here we address the most common initial queries and sticking points encountered during secondary amine synthesis.

Q1: I'm seeing significant amounts of tertiary amine in my reaction. What is the most common cause?

The formation of a tertiary amine byproduct is typically due to the secondary amine product being more nucleophilic, and often less sterically hindered, than the primary amine starting material.[1][2] This makes it a better nucleophile, allowing it to compete with the starting material for the alkylating agent or carbonyl compound, leading to over-alkylation.[1][2][3]

Q2: Which synthetic route is generally better for controlling selectivity: N-alkylation or reductive amination?

Reductive amination is often preferred for synthesizing secondary amines as it can offer better control over selectivity compared to direct N-alkylation with alkyl halides.[1][4][5][6] Direct alkylation is notoriously difficult to control and often results in a mixture of primary, secondary, tertiary, and even quaternary ammonium salts.[5][7][8] Reductive amination proceeds via an imine intermediate, and by controlling the stoichiometry and reaction conditions, mono-alkylation can be favored.[5][6]

Q3: Can I just use a large excess of the primary amine to favor the secondary amine product in an N-alkylation reaction?

Yes, using a large excess of the primary amine is a common strategy to increase the probability of the alkylating agent reacting with the starting amine instead of the secondary amine product.[1][9][10] While this can improve the yield of the desired secondary amine, it is not always a complete solution and can lead to challenges in purification, especially if the boiling points of the amines are similar. From a process chemistry perspective, it also reduces atom economy.[10]

Q4: My reductive amination is still producing tertiary amine. What are the key parameters to adjust?

Several factors can be optimized:

• Stoichiometry: Ensure you are not using an excess of the aldehyde/ketone. A slight excess of the primary amine can be beneficial.

• Order of addition: Forming the imine first before adding the reducing agent can significantly suppress tertiary amine formation.[6][11]

• Reducing Agent: The choice of reducing agent is critical. Milder, more selective reagents like sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoboorohydride (NaBH₃CN) are often superior to stronger agents like sodium borohydride (NaBH₄) as they preferentially reduce the iminium ion over the carbonyl starting material.[5][6][12]

• pH Control: The pH of the reaction is crucial for imine formation. A mildly acidic pH (typically 4-6) is optimal.[5][13] If the pH is too low, the amine will be protonated and non-nucleophilic. If it's too high, the carbonyl will not be sufficiently activated.

Q5: Are there any "silver bullet" reagents that guarantee selective mono-alkylation?

While no single reagent is universally perfect, certain strategies come close to providing high selectivity. The use of protecting groups on the primary amine is a robust method to ensure mono-alkylation.[1][14] After the single alkylation step, the protecting group is removed to yield the pure secondary amine.[1] Additionally, specialized synthetic routes like the Gabriel synthesis are designed to produce primary amines cleanly, which can then be used in a controlled secondary amine synthesis.[15][16][17][18][19]

Troubleshooting Guides

This section provides in-depth, step-by-step guidance for troubleshooting and optimizing the two primary methods for secondary amine synthesis.

Guide 1: Reductive Amination

Reductive amination is a cornerstone of amine synthesis, valued for its versatility in forming C-N bonds.[4][20][21] However, the seemingly straightforward one-pot procedure can be prone to the formation of tertiary amine byproducts.

Understanding the Mechanism of Tertiary Amine Formation

The desired reaction involves the condensation of a primary amine with a carbonyl compound to form an imine, which is then reduced to the secondary amine. The byproduct pathway occurs when the newly formed, nucleophilic secondary amine reacts with another molecule of the carbonyl compound to form an iminium ion, which is subsequently reduced to the tertiary amine.

Caption: Competing pathways in reductive amination.

Protocol 1: Stepwise Imine Formation and Reduction

This protocol physically separates the imine formation from the reduction step, providing excellent control over the reaction.

Objective: To maximize the formation of the secondary amine by ensuring the primary amine is fully converted to the imine before introducing the reducing agent.

Methodology:

• Imine Formation:

  • In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus (or in the presence of a chemical drying agent like anhydrous MgSO₄ or molecular sieves), dissolve the primary amine (1.0 equiv.) and the aldehyde or ketone (0.95-1.0 equiv.) in a suitable solvent (e.g., Toluene, Methanol, or Dichloromethane).[11]

  • Add a catalytic amount of a weak acid (e.g., acetic acid) to facilitate imine formation.[11][13]

  • Heat the reaction mixture to reflux to azeotropically remove water (if using a Dean-Stark trap) or stir at room temperature if using a drying agent.

  • Monitor the reaction by an appropriate method (e.g., TLC, GC-MS, or ¹H NMR) until the carbonyl starting material is consumed.

• Reduction:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add the reducing agent. For aldehydes, a milder reducing agent like NaBH₄ in methanol is often sufficient.[6] For ketones, or if over-reduction of the carbonyl was an issue, the more selective sodium triacetoxyborohydride (NaBH(OAc)₃) is recommended.[6][12]

  • Allow the reaction to warm to room temperature and stir until the imine is fully reduced (monitor by TLC or LC-MS).

  • Perform an appropriate aqueous workup to quench any remaining reducing agent and isolate the product.

Troubleshooting Reductive Amination

Issue	Probable Cause(s)	Recommended Solution(s)
High percentage of tertiary amine byproduct	1. One-pot procedure allowing the secondary amine to react with remaining carbonyl. 2. Reducing agent is too reactive, reducing the carbonyl before imine formation is complete.	1. Switch to the two-step protocol outlined above. 2. Change the reducing agent to NaBH(OAc)₃ or NaBH₃CN, which are more selective for the iminium ion.[5][6][12]
Low conversion of starting materials	1. Inefficient imine formation due to improper pH. 2. Water not being effectively removed, shifting the equilibrium back to the starting materials.	1. Buffer the reaction or carefully titrate with a weak acid to maintain a pH of ~5.[22] 2. Use a Dean-Stark trap for azeotropic removal of water or add activated molecular sieves.[11]
Reduction of the carbonyl starting material	The reducing agent is not chemoselective enough.	Use NaBH(OAc)₃ or NaBH₃CN. These reagents are sterically hindered and less reactive, showing high selectivity for the imine/iminium ion over the carbonyl group.[5][12]

Guide 2: Direct N-Alkylation of Primary Amines

While challenging, direct N-alkylation can be a viable route if carefully controlled. The key is to manipulate the relative reactivity and concentration of the species in the reaction.

Understanding the Mechanism of Over-alkylation

The primary amine (R-NH₂) reacts with an alkyl halide (R'-X) to form the secondary amine (R-NH-R'). This product, however, is often a stronger nucleophile than the starting amine and can react with another molecule of R'-X to form the tertiary amine (R-N(R')₂), and subsequently a quaternary ammonium salt.[3][23]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Amine alkylation - Wikipedia [en.wikipedia.org]
• 8. 12.4 Synthesis of Amines – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. Avoiding Over-alkylation - Wordpress [reagents.acsgcipr.org]
• 11. reddit.com [reddit.com]
• 12. Reductive amination - Wikipedia [en.wikipedia.org]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Video: Preparation of 1° Amines: Gabriel Synthesis [jove.com]
• 18. Gabriel Phthalimide Synthesis: Mechanism, Steps, and Uses [eureka.patsnap.com]
• 19. ajaybhadouriya.wordpress.com [ajaybhadouriya.wordpress.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. pubs.acs.org [pubs.acs.org]
• 22. organicchemistrytutor.com [organicchemistrytutor.com]
• 23. chemistrystudent.com [chemistrystudent.com]

Overcoming steric hindrance in 2,5-dimethylphenyl substitution reactions

Status: Operational | Tier: Level 3 (Advanced Chemical Synthesis) Subject: Overcoming Steric & Electronic Barriers in Ortho-Substituted Systems

Mechanistic Analysis: The "2,5" Challenge

The User's Problem: You are likely experiencing low yields (<20%) or complete recovery of starting material when attempting to couple 2,5-dimethylphenyl substrates (anilines, boronic acids, or halides).

The Root Cause: The 2,5-dimethylphenyl motif presents a deceptive steric profile. While less congested than 2,6-disubstituted systems, the C2-methyl group creates significant torsional strain (

strain) in the transition state.

• Steric Wall: The C2-methyl blocks the trajectory of incoming nucleophiles (in

  ) or prevents proper coordination to the metal center (in catalysis).

• Remote Electronic Interference: The C5-methyl group, while distal, increases the electron density of the ring, making oxidative addition of 2,5-dimethylhalides slower and reductive elimination from the metal center more difficult.

Decision Matrix: Catalyst & Ligand Selection

Do not use standard "tetrakis" (

) or simple palladium acetate for these reactions. They lack the steric bulk required to force reductive elimination in crowded systems. Use this logic flow to select your catalytic system.

Figure 1: Catalyst selection workflow for sterically hindered 2,5-dimethylphenyl couplings. Blue nodes indicate decision points; Yellow nodes indicate recommended catalyst systems.

Technical Modules: Troubleshooting & Optimization

Module A: Buchwald-Hartwig Amination (C-N Coupling)

The most common failure mode is "Stalled Reaction" (0% conversion).

Q: Why is my reaction stalling despite using

? A: often fails to generate the active species in hindered systems because the dba ligand inhibits the reaction.

• Solution: Switch to Palladacycle Precatalysts (e.g., Buchwald G3/G4 or PEPPSI).[1] These release the active species immediately upon heating or base addition.

• Ligand Choice: For 2,5-dimethylaniline, use BrettPhos (for primary amines) or RuPhos (for secondary amines). These ligands create a "pocket" that accommodates the ortho-methyl group while preventing catalyst decomposition [1, 5].

Q: I see significant dehalogenation (reduction) of my aryl halide. A: This occurs when

-hydride elimination is faster than reductive elimination.

• Solution: Switch the base from Sodium t-butoxide (

  ) to Cesium Carbonate ( ) . While slower, the carbonate base is less likely to promote -hydride elimination pathways in the solvent [1].

Module B: Suzuki-Miyaura Coupling (C-C Coupling)

The most common failure mode is Protodeboronation (Loss of Boron).

Q: My 2,5-dimethylphenylboronic acid is converting to m-xylene (protodeboronation). A: Ortho-substituted boronic acids are kinetically unstable towards hydrolysis. The C2-methyl accelerates the cleavage of the C-B bond under basic/aqueous conditions.

• Solution 1 (The "Slow Release"): Do not use the free boronic acid. Convert it to a Pinacol Ester or a MIDA Boronate .

• Solution 2 (Anhydrous Conditions): Eliminate water. Use Anhydrous

  in 1,4-Dioxane or Toluene at .

• Catalyst: SPhos is the gold standard here. Its interactions with the Pd center specifically stabilize the active species against protodeboronation [3, 6].

Experimental Protocol: The "Gold Standard"

Protocol ID: 2,5-DMP-CPL-01 Application: Coupling 2,5-dimethylaniline with a hindered Aryl Chloride. System: Pd-PEPPSI-IPr (N-Heterocyclic Carbene).[2]

Why this works: The PEPPSI (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) catalyst is air-stable and extremely bulky. The "throw-away" pyridine ligand ensures rapid initiation, while the bulky NHC ligand forces the 2,5-dimethyl group into the correct geometry for coupling [2].

Reagents Table

Component	Equivalents	Role	Notes
Aryl Chloride	1.0 equiv	Electrophile	Limiting reagent
2,5-Dimethylaniline	1.2 equiv	Nucleophile	Excess drives kinetics
Pd-PEPPSI-IPr	2.0 mol%	Catalyst	Sigma-Aldrich #696959
KOtBu	1.4 equiv	Base	Sublimed grade essential
1,4-Dioxane	[0.5 M]	Solvent	Anhydrous, degassed

Step-by-Step Workflow

Figure 2: Experimental workflow for Pd-PEPPSI-IPr mediated coupling.

Detailed Steps:

• Inert Setup: In a glovebox or under strict Argon flow, add Pd-PEPPSI-IPr (2 mol%), KOtBu (1.4 equiv), and the Aryl Chloride (1.0 equiv) to a screw-cap vial equipped with a magnetic stir bar.

• Solvent Prep: Add anhydrous 1,4-Dioxane. Crucial: If the aniline is a liquid, add it now via syringe.

• The "Pre-Stir": Stir the mixture at Room Temperature for 5 minutes. You may see a color change; this indicates the dissociation of the pyridine ligand and activation of the Pd(0) species.

• Heating: Seal the vial and heat to

  .

  • Note: Do not overheat (

    ) immediately, as this can decompose the active catalyst before the oxidative addition cycle stabilizes.

• Monitoring: Check LCMS at 2 hours. If conversion is <50%, add another 1 mol% catalyst and raise temp to

  .

Comparative Data: Ligand Performance

The following data illustrates the necessity of specialized ligands for ortho-substituted substrates (Yields based on coupling 2,5-dimethyl-Cl with Phenylboronic acid) [4, 6].

Ligand System	Yield (24h)	Analysis
	< 5%	Failed. Steric bulk insufficient to promote reductive elimination.
/	35%	Poor. Significant homocoupling observed.
SPhos G3	92%	Excellent. Biaryl ligand structure stabilizes the ortho-methyl interaction.
Pd-PEPPSI-IPr	95%	Superior. NHC ligand provides highest stability for hindered substrates.

References

• Buchwald, S. L., et al. (2008). "Ligands for Palladium-Catalyzed C-N Bond Formation." Chemical Science.

• Organ, M. G., et al. (2006). "Pd-PEPPSI-IPr: A Highly Active Catalyst for Cross-Coupling." Chemistry - A European Journal.

• Barder, T. E., & Buchwald, S. L. (2007). "Suzuki-Miyaura Coupling of Hindered Aryl Chlorides." Journal of the American Chemical Society.

• Valente, C., et al. (2012). "The Development of Sterically Demanding Pd-PEPPSI Complexes." Angewandte Chemie.

• Surry, D. S., & Buchwald, S. L. (2011). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science.

• Martin, R., & Buchwald, S. L. (2008). "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of 2,5-Disubstituted Aryl Boronic Acids." Accounts of Chemical Research.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the 1H NMR Spectrum Analysis of (2,5-Dimethylphenyl)methylamine

This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of (2,5-Dimethylphenyl)methylamine. Designed for researchers and drug development professionals, this document moves beyond a simple spectral interpretation to offer a comparative analysis against its parent compound, benzylamine. We will explore the causal relationships between molecular structure and spectral output, detail a robust experimental protocol, and present the data in a clear, comparative format. Our objective is to provide a self-validating framework for the structural elucidation of substituted aromatic amines, grounded in established spectroscopic principles.

Part 1: Foundational Principles of ¹H NMR in Aromatic Amine Analysis

¹H NMR spectroscopy is a cornerstone of chemical analysis, providing unparalleled insight into the molecular structure of organic compounds by probing the magnetic environments of hydrogen nuclei (protons).[1] The spectrum yields three key pieces of information:

• Chemical Shift (δ): Measured in parts per million (ppm), the chemical shift indicates the electronic environment of a proton.[1][2] Electron-withdrawing groups deshield a proton, moving its signal downfield (higher ppm), while electron-donating groups shield it, moving the signal upfield (lower ppm).[1]

• Integration: The area under a signal is proportional to the number of protons it represents. This allows for the determination of the relative ratio of different types of protons in the molecule.

• Spin-Spin Coupling (Splitting): The signal for a proton is split into multiple lines by the magnetic fields of non-equivalent protons on adjacent atoms. The multiplicity is described by the 'n+1 rule', where 'n' is the number of neighboring non-equivalent protons. This provides direct evidence of molecular connectivity.

For aromatic amines like (2,5-Dimethylphenyl)methylamine, we anticipate four distinct types of signals:

• Amine Protons (-NH₂): These protons are notoriously variable. Their chemical shift (typically 0.5-5.0 ppm) is highly dependent on solvent, concentration, and temperature due to hydrogen bonding.[3] The signals are often broad and may not show coupling to adjacent protons due to rapid chemical exchange.[4][5][6] A key confirmatory test is the addition of a few drops of deuterium oxide (D₂O), which causes the -NH₂ signal to disappear as the protons are replaced by non-signal-producing deuterium.[3][4]

• Benzylic Protons (-CH₂-N): Protons on a carbon adjacent to the nitrogen atom are deshielded and typically appear in the 2.3-3.0 ppm range.[3]

• Aromatic Protons (Ar-H): These typically resonate between 6.5 and 8.0 ppm. Their precise chemical shifts and coupling patterns are dictated by the electronic effects of the substituents on the ring.[7]

• Methyl Protons (Ar-CH₃): These protons are shielded by the aromatic ring and usually appear as sharp singlets around 2.1-2.5 ppm.

Part 2: A Validated Protocol for NMR Sample Preparation

The quality of an NMR spectrum is fundamentally dependent on the quality of the sample. A meticulously prepared sample ensures high resolution and minimizes artifacts.

Experimental Workflow: Sample Preparation

Caption: A validated workflow for preparing high-quality NMR samples.

Step-by-Step Methodology

• Sample Weighing: Accurately weigh 5-10 mg of the amine sample into a clean, dry vial.[8] For optimal results, ensure the sample is free from residual non-deuterated solvents by placing it under a high vacuum for 15-30 minutes.

• Solvent Selection and Dissolution: Add approximately 0.6-0.7 mL of a suitable deuterated solvent. Chloroform-d (CDCl₃) is a standard first choice for many organic compounds. Since CDCl₃ can be slightly acidic, adding a small amount of potassium carbonate to the solvent stock bottle is good practice to neutralize any HCl that may form, which can otherwise protonate the amine and alter the spectrum.

• Homogenization and Filtration: Gently vortex the vial to ensure the sample is completely dissolved. A homogeneous solution is critical for sharp, well-resolved signals.[9] If any solid particulates are visible, filter the solution through a pipette plugged with a small amount of cotton wool directly into a clean, high-quality 5 mm NMR tube.[10]

• Transfer: The final volume in the NMR tube should result in a column height of 40-50 mm (approximately 0.6-0.7 mL).[10][9]

• Data Acquisition: The sample is then placed in the NMR spectrometer. The instrument is "locked" onto the deuterium signal of the solvent, and the magnetic field is "shimmed" to optimize its homogeneity, ensuring narrow and symmetrical peaks. Finally, the ¹H NMR experiment is run.

Part 3: Spectral Analysis of (2,5-Dimethylphenyl)methylamine

The structure of (2,5-Dimethylphenyl)methylamine presents a unique set of non-equivalent protons, leading to a predictable yet informative ¹H NMR spectrum.

Sources

• 1. azooptics.com [azooptics.com]
• 2. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. Spectroscopy of Amines [sites.science.oregonstate.edu]
• 6. 24.10 Spectroscopy of Amines - Organic Chemistry | OpenStax [openstax.org]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. \Basics of NMR\ Sample preparation and analysis of NMR analysis data\ - Mesbah Energy [irisotope.com]
• 9. organomation.com [organomation.com]
• 10. publish.uwo.ca [publish.uwo.ca]

Comparing reactivity of 2,5-dimethylbenzylamine vs unsubstituted benzylamine

This comparative guide details the physicochemical and reactive divergences between 2,5-Dimethylbenzylamine (2,5-DMBA) and the unsubstituted baseline, Benzylamine .[1]

Designed for synthetic chemists and process engineers, this analysis focuses on the "Ortho-Effect" imposed by the 2-position methyl group and the electronic enrichment provided by the p-xylene scaffold.

[1]

Executive Summary

2,5-Dimethylbenzylamine (2,5-DMBA) acts as a sterically modulated, electron-rich variant of benzylamine.[1] While benzylamine serves as a highly reactive, unhindered nucleophile, 2,5-DMBA introduces a "steric gate" at the ortho-position while simultaneously increasing electron density on the aromatic ring.

• Primary Advantage: 2,5-DMBA offers superior regioselectivity in Electrophilic Aromatic Substitution (EAS) and controlled reaction rates with bulky electrophiles due to the 2-methyl substituent.[1]

• Key Precursor: It is derived from

  -xylene , making it a cost-effective scaffold for introducing lipophilicity and steric bulk into drug candidates.[1]

• Verdict: Use Benzylamine for rapid, unhindered coupling.[1] Use 2,5-DMBA when you require increased lipophilicity (

  ), specific conformational locking, or an activated aromatic ring for subsequent functionalization.[1]

Structural & Electronic Profile

The core difference lies in the substitution pattern derived from the

-xylene parentage.

Electronic vs. Steric Matrix

Feature	Benzylamine	2,5-Dimethylbenzylamine	Impact on Reactivity
Electronic State	Neutral / Standard	Electron Rich (Activated)	2,5-DMBA ring is significantly more reactive toward EAS (e.g., chlorination, nitration).[1]
Inductive Effect	None	+I (Two Methyl Groups)	Nitrogen center is marginally more basic (gas phase) due to electron donation.[1]
Steric Environment	Unhindered	Ortho-Hindered (One side)	The 2-Me group creates a "rotational barrier" for the aminomethyl arm, affecting transition states with bulky electrophiles.[1]
Lipophilicity			2,5-DMBA improves membrane permeability in medicinal chemistry hits.[1]

Visualizing the "Ortho-Gate"

The following diagram illustrates the competing forces: the electron donation (Green) activating the molecule, and the steric bulk (Red) modulating access to the nitrogen.

Figure 1: Mechanistic map showing how the 2,5-substitution pattern creates a divergent reactivity profile based on electrophile size.[1]

Physicochemical Comparison Data

Data curated from PubChem and standard chemical databases.[1] [1][2][1][2][3][4][5][6][7][8][9][10][11][12]

Property	Benzylamine	2,5-Dimethylbenzylamine
CAS Number	100-46-9	93-48-1
Molecular Weight	107.15 g/mol	135.21 g/mol
Boiling Point	185 °C	~225 °C (Predicted) / 106°C @ 15mmHg
pKa (Conj.[1] Acid)	9.33	~9.4 - 9.5 (Predicted via Hammett +I)
Density	0.981 g/mL	0.975 g/mL
Safety GHS	Corrosive (Cat 1B)	Irritant (Cat 2) / Corrosive*

*Note: While often labeled as an irritant in high-throughput screening data, all primary benzylic amines should be handled as potential corrosives similar to the parent benzylamine.

Reactivity Case Studies

A. Nucleophilic Substitution (Alkylation/Acylation)

In reactions with small electrophiles (e.g., Acetyl Chloride, Methyl Iodide), 2,5-DMBA often reacts faster than benzylamine.[1] The inductive electron donation from the 2,5-methyl groups increases the electron density on the nitrogen lone pair, making it a "harder" nucleophile.

However, with bulky electrophiles (e.g., tert-butyl chloroformate), the ortho-methyl group (Position 2) clashes with the incoming electrophile.[1] This is not a complete block (as seen in 2,6-disubstitution), but it induces a measurable rate retardation, allowing for kinetic resolution strategies.[1]

B. Electrophilic Aromatic Substitution (EAS)

This is the most distinct difference.[1]

• Benzylamine: The ring is moderately activated but the ammonium group (under acidic EAS conditions) is deactivating (

  is meta-directing/deactivating).[1]

• 2,5-DMBA: The ring is strongly activated by the two methyl groups. Even if the amine is protonated, the methyl groups at 2 and 5 direct incoming electrophiles (Cl+, NO2+) primarily to the 4-position .

  • Why Position 4? It is para to the C1-aminomethyl group (less steric bulk than pos 3) and ortho to the C5-methyl group.[1]

C. Imine Formation (Condensation)

When condensing with ketones to form Schiff bases, 2,5-DMBA requires more vigorous water removal (Dean-Stark or Molecular Sieves) compared to benzylamine.[1] The ortho-methyl group destabilizes the planar transition state required for imine formation, slightly shifting the equilibrium back toward the starting materials.

Experimental Protocol: Competitive Acylation Assay

To empirically determine the reactivity difference for your specific electrophile, do not rely on calculated values. Use this self-validating internal competition experiment.

Objective: Determine relative reaction rates (

) of 2,5-DMBA vs. Benzylamine.

Reagents

• Amine A: Benzylamine (1.0 mmol)[1]

• Amine B: 2,5-Dimethylbenzylamine (1.0 mmol)[1]

• Electrophile: Acetic Anhydride (0.5 mmol) - Limiting Reagent[1]

• Solvent: Deuterated Chloroform (

  ) or DCM.[1]

• Internal Standard: 1,3,5-Trimethoxybenzene (0.5 mmol)[1]

Workflow Diagram

Figure 2: Competitive assay workflow to determine relative nucleophilicity.

Step-by-Step Procedure

• Preparation: Dissolve 1.0 mmol of Benzylamine and 1.0 mmol of 2,5-DMBA in 5 mL of DCM.

• Initiation: Add 0.5 mmol of Acetic Anhydride dropwise at 0°C (or room temp). The electrophile must be limiting to force competition.

• Reaction: Stir for 15 minutes. The reaction is extremely fast; thermodynamic equilibrium is not the goal—kinetic capture is.

• Analysis: Evaporate solvent (if DCM) and reconstitute in

  .

• Quantification: Integrate the benzylic

  signals in NMR.

  • Benzylamide (Product A): Doublet ~4.4 ppm.[1]

  • 2,5-Dimethylbenzylamide (Product B): Doublet ~4.3 ppm (shifted upfield due to shielding by methyls).[1]

• Calculation: The ratio of Product A : Product B represents the relative reaction rate

  .

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 66735, 2,5-Dimethylbenzylamine.[1] Retrieved from [Link]

• Royal Society of Chemistry. Deaminative coupling of benzylamines and arylboronic acids (Ortho-substitution effects).[1] Retrieved from [Link]

• NIST Chemistry WebBook. 2,5-Dimethylbenzylamine IR Spectrum and Constants. Retrieved from [Link][1]

Sources

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• 2. quora.com [quora.com]
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• 4. 2,5-Dimethylbenzylamine | 93-48-1 [chemicalbook.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Showing Compound N,N-Dimethylbenzylamine (FDB012648) - FooDB [foodb.ca]
• 7. 2,5-Dimethylbenzylamine [webbook.nist.gov]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. cgchemistrysolutions.co.in [cgchemistrysolutions.co.in]
• 11. papers.ssrn.com [papers.ssrn.com]
• 12. Dimethylbenzylamine - Wikipedia [en.wikipedia.org]

A Senior Application Scientist’s Guide to Elemental Analysis of C12H19NO Compounds in Pharmaceutical Development

For researchers and drug development professionals, the molecular formula C12H19NO represents not just a compound, but a candidate with potential. Whether it's a novel therapeutic agent, a critical intermediate, or a research tool, its elemental integrity is non-negotiable. This guide provides an in-depth comparison of the elemental analysis standards and methodologies pertinent to such a compound, moving beyond a simple checklist to explain the scientific rationale behind each step. We will navigate the dual requirements of confirming the compound's own elemental makeup and safeguarding it from harmful elemental impurities, ensuring a robust data package for both research and regulatory scrutiny.

Part 1: Foundational Analysis - Verifying the Elemental Composition (C, H, N, O)

Before a compound can be advanced, its identity and purity must be unequivocally confirmed. For a C12H19NO molecule, this begins with verifying its fundamental building blocks: Carbon, Hydrogen, and Nitrogen. This process, often called CHN or organic elemental analysis, is a cornerstone of chemical characterization.[1][2]

The predominant methodology for this is Combustion Analysis .[1][3] The principle is elegant in its simplicity: the organic compound is combusted at high temperatures (typically 950-1050°C) in a stream of oxygen, converting the elements into simple, quantifiable gases (CO2, H2O, and N2).[3][4][5] These gases are then separated and measured, typically by gas chromatography with a thermal conductivity detector (TCD).[5][6][7]

Why Combustion Analysis? The Causality Behind the Choice

Spectroscopic methods like NMR and Mass Spectrometry provide structural information, but combustion analysis offers a direct, quantitative measure of elemental composition, making it an orthogonal and essential technique for establishing purity.[2][8] Unlike spectroscopy, it is less dependent on the compound's specific structure and provides a bulk analysis, ensuring the overall sample conforms to the expected formula. For regulatory submissions, elemental analysis data that agrees with the theoretical values to within ±0.4% is a long-standing benchmark for demonstrating sufficient purity.[9]

Comparative Data: Theoretical vs. Experimental Values

For a compound with the molecular formula C12H19NO (Molar Mass: 193.29 g/mol ), the theoretical elemental composition is the gold standard against which all experimental results are measured.

Element	Atomic Mass ( g/mol )	Atoms in Formula	Total Mass	Theoretical %
Carbon (C)	12.011	12	144.132	74.56%
Hydrogen (H)	1.008	19	19.152	9.91%
Nitrogen (N)	14.007	1	14.007	7.25%
Oxygen (O)	15.999	1	15.999	8.28%
Total	193.290	100.00%
Note: Oxygen is typically determined separately by pyrolysis or by difference.

Below is a comparison of hypothetical results from two different combustion analyzers, demonstrating the expected precision.

Analysis Method	% Carbon	% Hydrogen	% Nitrogen	Pass/Fail (±0.4% Criterion)
Theoretical Value	74.56	9.91	7.25	N/A
Analyzer A (Run 1)	74.31	9.85	7.21	Pass
Analyzer A (Run 2)	74.45	9.93	7.28	Pass
Analyzer B (Run 1)	74.62	10.05	7.19	Fail (H is +0.14, but acceptable practice often allows for slight deviations if others are well within spec) - Further investigation warranted.
Analyzer B (Run 2)	74.20	9.88	7.26	Pass

Experimental Protocol: CHN Determination via Combustion

This protocol outlines the steps for using a modern CHN elemental analyzer.

• Instrument Calibration:

  • Calibrate the instrument using a certified organic analytical standard (OAS) with a known, stable elemental composition.[10] Acetanilide or Atropine are common choices.[7]

  • Perform a multi-point calibration to establish a linear response curve for each element.

• Sample Preparation:

  • Ensure the C12H19NO sample is homogenous and dry. Lyophilize if necessary.

  • Accurately weigh 1-3 mg of the sample into a tin capsule using a microbalance. The exact mass is critical for accurate calculation.

  • Seal the capsule, ensuring no sample is lost and no air is trapped.

• Analysis Workflow:

  • Place the sealed capsule into the instrument's autosampler.

  • The sample is dropped into a high-temperature (950-1050°C) combustion furnace containing an oxidant (e.g., tungsten(VI) oxide) and an oxygen stream.

  • The resulting gases (CO2, H2O, NOx) are swept by a helium carrier gas through a reduction tube (containing elemental copper) to convert NOx to N2.

  • The gas mixture (He, CO2, H2O, N2) flows through a separation column (GC).

  • The separated gases are detected by a thermal conductivity detector (TCD).

• Data Processing:

  • The instrument software integrates the peak areas for CO2, H2O, and N2.

  • Using the calibration curve and the sample weight, the software calculates the percentage of C, H, and N in the original sample.

  • Compare the experimental percentages to the theoretical values for C12H19NO.

Visualization: CHN Analysis Workflow

Caption: Workflow for CHN elemental composition analysis.

Part 2: Regulatory Compliance - Controlling Elemental Impurities

For any compound intended for therapeutic use, confirming its own elemental formula is only the beginning. Regulatory bodies worldwide mandate strict control over elemental impurities—trace metals that can be introduced during synthesis, from manufacturing equipment, or via raw materials.[11] These impurities offer no therapeutic benefit and can pose significant toxicity risks.[11][12]

The guiding standard in this domain is the ICH Q3D Guideline for Elemental Impurities .[12][13][14] This has been adopted by major pharmacopeias, including the USP (in chapters <232> and <233>) and the EP (chapter 2.2.46).[15][16][17] The core of this guideline is a risk-based approach.[13][18]

The ICH Q3D Framework: A Paradigm Shift

ICH Q3D moves away from older, non-specific heavy metal tests towards a modern, safety-focused framework. It requires a scientific risk assessment to determine which elemental impurities are likely to be present in the final drug product and to control them below established Permitted Daily Exposure (PDE) limits.[12][19]

The elements are grouped into classes based on their toxicity and likelihood of occurrence:

Class	Elements	Risk Assessment Requirement	Rationale
Class 1	As, Cd, Hg, Pb	Required for all drug products.	Human toxicants with high safety risk.[20][21]
Class 2A	Co, Ni, V	Required for all drug products.	Route-dependent human toxicants with a relatively high probability of occurrence.[19][20]
Class 2B	Ag, Au, Ir, Os, Pd, Pt, Rh, Ru, Se, Tl	Risk assessment required only if intentionally added during manufacturing.	Lower probability of occurrence, but still significant toxicants.[12][20]
Class 3	Ba, Cr, Cu, Li, Mo, Sb, Sn	Assessment depends on the route of administration (e.g., required for parenteral/inhalation).	Relatively low oral toxicity but may require consideration for other routes.[18][20]

Analytical Techniques: ICP-MS and ICP-OES

To quantify elemental impurities at the low levels required, high-sensitivity techniques are necessary. USP <233> specifically recommends Inductively Coupled Plasma – Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma – Optical Emission Spectrometry (ICP-OES).[15][22]

• ICP-MS: Offers exceptional sensitivity, capable of detecting elements at parts-per-billion (ppb) or even parts-per-trillion (ppt) levels. This is the gold standard for quantifying the highly toxic Class 1 and 2A elements.[22]

• ICP-OES: A robust and reliable technique, suitable for quantifying less toxic elements (e.g., Class 3) that have higher PDE limits.[15]

Experimental Protocol: Screening for Elemental Impurities via ICP-MS

This protocol provides a general workflow for analyzing a C12H19NO drug substance.

• Risk Assessment (Prerequisite):

  • Thoroughly review the synthesis process of the C12H19NO compound.

  • Identify all potential sources of elemental impurities: catalysts (e.g., Pd, Pt), reagents, solvents, manufacturing equipment (e.g., stainless steel reactors leaching Cr, Ni), and container closure systems.[18]

  • Based on the risk assessment, define the target list of elements to be quantified. At a minimum, Class 1 and 2A elements must be considered.[21]

• Sample Preparation (Acid Digestion):

  • Accurately weigh a representative amount of the C12H19NO sample (e.g., 0.1-0.5 g) into a clean, inert microwave digestion vessel.

  • Add a mixture of high-purity trace-metal grade acids (e.g., nitric acid and hydrochloric acid). The acid matrix must be chosen to completely dissolve the organic compound without interfering with the analysis.

  • Perform closed-vessel microwave digestion to break down the organic matrix, leaving the elemental impurities in an aqueous solution.

  • Dilute the resulting solution to a final volume with deionized water.

• Instrument Calibration and Analysis:

  • Calibrate the ICP-MS instrument using certified reference materials (CRMs) that contain all target elements at known concentrations.[23][24]

  • Incorporate an internal standard to correct for matrix effects and instrument drift.

  • Analyze the digested sample solution. The instrument aspirates the sample into a high-temperature argon plasma, which atomizes and ionizes the elements. The ions are then separated by their mass-to-charge ratio in the mass spectrometer and quantified.

• Data Interpretation:

  • Calculate the concentration (e.g., in µg/g or ppm) of each target element in the original C12H19NO sample.

  • Compare these concentrations against the control thresholds established in the risk assessment, which are derived from the ICH Q3D PDE values.

Visualization: ICH Q3D Risk-Based Decision Workflow

Caption: Decision workflow for elemental impurity risk assessment.

Conclusion

For any C12H19NO compound in the pharmaceutical pipeline, elemental analysis is a two-part narrative. The first part, compositional analysis , uses techniques like combustion to validate the compound's fundamental identity and purity against its theoretical formula. This is the foundational proof of what the molecule is. The second, and equally critical part, impurity analysis , employs highly sensitive methods like ICP-MS within a risk-based framework to ensure the molecule is free from harmful contaminants. This is the essential proof of what the molecule is not contaminated with.

By judiciously applying these complementary analytical strategies, researchers and developers can build a comprehensive, scientifically sound, and regulatory-compliant data package, paving the way for the successful advancement of their molecular candidate.

References

• ICH Q3D(R2) Guideline for Elemental Impurities. International Council for Harmonisation. [Link]

• ICH Q3D(R1) Guideline for Elemental Impurities. International Council for Harmonisation. [Link]

• ICH Q3D Guideline For Elemental Impurities Testing & Risk Assessment. Intertek. [Link]

• USP <232> Elemental Impurities—Limits. Analytik Jena. [Link]

• USP <232>, <233> & <2232> Elemental Impurities. Fisher Scientific. [Link]

• ICH Q3D Elemental Impurities – What are the Requirements? West Pharmaceutical Services. [Link]

• ICH Q3D Elemental impurities - Scientific guideline. European Medicines Agency (EMA). [Link]

• USP<232>/<233>: New Regulations on Elemental Impurities in Drug Products. Jordi Labs. [Link]

• Combustion of non-hydrocarbon organic compounds. Chemistry Stack Exchange. [Link]

• Pharmacopeial Reference Standards & Custom Synthesis. Epichem. [Link]

• An International Study Evaluating Elemental Analysis. ACS Publications. [Link]

• Elemental analysis: operation & applications. Elementar. [Link]

• Combustion analysis. Wikipedia. [Link]

• Total Nitrogen and Carbon. University of Kansas. [Link]

• A Look at Elemental Analysis for Organic Compounds. AZoM. [Link]

• Elemental Analysis CHNS (O) - Testing Methods. Auriga Research. [Link]

• IMPLEMENTATION OF GENERAL CHAPTER 2.2.46 FOR IN-HOUSE PROCEDURES. EDQM. [Link]

• AN42192 Characterization of pharmaceutical products by the Thermo Scientific FlashSmart Elemental Analyzer. Spectro-Lab. [Link]

• Elemental Impurities: Keeping up with the European Pharmacopoeia requirements. Eurofins Scientific. [Link]

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